1-Hydrazino-3-(methylthio)propan-2-ol

• CAS: 14359-97-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol, also identified as 3-methylmercapto-2-hydroxy-propyl hydrazine, is a significant organic compound with the chemical formula C4H12N2OS.[1][2][3] This molecule serves as a critical building block in the synthesis of various organic compounds, most notably as an intermediate in the production of the antimicrobial agent Nifuratel.[3][4][5] This guide provides a detailed overview of its chemical properties, a documented experimental protocol for its synthesis, and its primary application in the pharmaceutical industry.

Core Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol is presented below. These properties are essential for understanding its behavior in chemical reactions and for its proper handling and storage.

Property	Value
Molecular Formula	C4H12N2OS
Molecular Weight	136.22 g/mol
CAS Number	14359-97-8
Boiling Point	339.127 °C at 760 mmHg
Density	1.146 g/cm³
Flash Point	158.898 °C
Refractive Index	1.538
Vapor Pressure	6.3E-06 mmHg at 25°C
pKa	13.98 ± 0.20 (Predicted)
LogP	0.26480
XLogP3	-0.9
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	4
Exact Mass	136.06703418 Da
Complexity	53.3

Data sourced from LookChem and PubChem.[1][2]

Synthesis and Experimental Protocol

The primary synthesis route for 1-Hydrazino-3-(methylthio)propan-2-ol involves the reaction of glycidyl ether with hydrazine hydrate.[3][4]

Experimental Methodology

A detailed protocol for the synthesis is as follows:

• Reaction Setup: A 1000ml reaction flask is charged with 226.25g of hydrazine hydrate.

• Heating: The hydrazine hydrate is heated to a temperature of 90°C.

• Addition of Reactant: While maintaining the temperature at 90°C and under constant stirring, 104.17g of 1-methylthio-2,3-epoxypropane (glycidyl methyl thioether) is added to the reaction flask.

• Reaction Maintenance: The temperature of the reaction system is carefully controlled and maintained at 90°C to allow the reaction to proceed to completion.

• Work-up: Following the reaction, the excess hydrazine hydrate is removed by concentration under reduced pressure.

• Product Isolation: The resulting product is a thick, colorless liquid, identified as 1-Hydrazino-3-(methylthio)propan-2-ol.[3][4] This process has been reported to yield approximately 120.10g of the product, corresponding to a yield of 88.30% with a purity of 96.8% as determined by gas chromatography.[3][4]

A flowchart illustrating the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Application in Drug Development: A Nifuratel Intermediate

1-Hydrazino-3-(methylthio)propan-2-ol is a key intermediate in the synthesis of Nifuratel.[4][5] Nifuratel is a broad-spectrum antimicrobial agent effective against bacteria, trichomoniasis, and candida, which are common causes of gynecological infections.[5] The primary mechanism of action for Nifuratel involves the inhibition of bacterial enzyme systems, thereby disrupting their metabolic processes and leading to cell death.[5]

The logical progression from the synthesis of the intermediate to the therapeutic application of the final drug product is outlined in the diagram below.

The role of 1-Hydrazino-3-(methylthio)propan-2-ol in the synthesis and action of Nifuratel.

Safety and Handling

While comprehensive safety data is not available for all scenarios, the aggregated GHS information from multiple reports indicates potential hazards associated with 1-Hydrazino-3-(methylthio)propan-2-ol.[2]

Hazard Statement	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled

It is important to note that this chemical did not meet GHS hazard criteria in a majority of reports (75%). However, due to the presence of hazard statements in some notifications, appropriate personal protective equipment should be worn, and standard laboratory safety procedures should be followed when handling this compound.[2]

Conclusion

1-Hydrazino-3-(methylthio)propan-2-ol is a valuable chemical intermediate with well-defined physical and chemical properties. Its primary significance lies in its role in the synthesis of the antimicrobial drug Nifuratel. The synthetic protocol is straightforward and provides a high yield of the product. A thorough understanding of its properties and handling requirements is essential for its safe and effective use in research and pharmaceutical manufacturing.

References

• 1. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 2. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 4. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 5. China 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8,Buy 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8 Online -china-sinoway.com [china-sinoway.com]

1-Hydrazino-3-(methylthio)propan-2-ol CAS 14359-97-8 data

An In-depth Technical Guide to 1-Hydrazino-3-(methylthio)propan-2-ol (CAS 14359-97-8)

This technical guide provides a comprehensive overview of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the synthesis of the broad-spectrum antimicrobial agent Nifuratel. The document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis, and its role in the biological activity of its downstream product.

Physicochemical and Safety Data

1-Hydrazino-3-(methylthio)propan-2-ol is an organic compound with the molecular formula C4H12N2OS.[1][2] A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source
Molecular Weight	136.22 g/mol	[3][4]
Exact Mass	136.06703418 Da	[1][3]
Density	1.146 g/cm³	[1]
Boiling Point	339.127 °C at 760 mmHg	[1]
Flash Point	158.898 °C	[1]
Refractive Index	1.538	[1]
Vapor Pressure	6.3E-06 mmHg at 25°C	[1]
pKa	13.98 ± 0.20 (Predicted)	[1]
LogP	0.26480	[1]
XLogP3	-0.9	[1][3]
Hydrogen Bond Donor Count	3	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	4	[1]
Complexity	53.3	[1][3]

Safety Information:

According to the Globally Harmonized System (GHS), this chemical may be harmful if swallowed, in contact with skin, or inhaled.[3] It may also cause skin and serious eye irritation.[3]

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This compound is synthesized via the reaction of hydrazine hydrate with 1-methylthio-2,3-epoxypropane (glycidyl methyl sulfide). The following is a representative experimental protocol.

Experimental Protocol:

• Reaction Setup: A 1000 ml reaction flask is charged with 226.25 g of hydrazine hydrate.

• Heating: The hydrazine hydrate is heated to 90°C.

• Addition of Reactant: While stirring, 104.17 g of glycidyl ether (1-methylthio-2,3-epoxypropane) is added to the reaction flask.

• Reaction Maintenance: The temperature of the reaction system is maintained at 90°C.

• Work-up: Following the reaction, the excess hydrazine hydrate is removed by concentration under reduced pressure.

• Product: This process yields approximately 120.10 g of a thick, colorless liquid, which is 1-hydrazino-3-(methylthio)propan-2-ol. The reported purity is 96.8% with a yield of 88.30%.[4][5]

Caption: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Role as a Nifuratel Intermediate

1-Hydrazino-3-(methylthio)propan-2-ol is a crucial intermediate in the synthesis of Nifuratel.[4][5][6] Nifuratel is a broad-spectrum antimicrobial agent effective against bacteria, protozoa, and fungi.[3] The synthesis proceeds by reacting 1-hydrazino-3-(methylthio)propan-2-ol with 5-nitro-2-furaldehyde diacetate.

Caption: Nifuratel Synthesis Pathway.

Biological Mechanisms of Action of Nifuratel

While 1-Hydrazino-3-(methylthio)propan-2-ol is an intermediate with no reported direct biological activity, its end-product, Nifuratel, exhibits a multi-faceted mechanism of action. Understanding these mechanisms is vital for drug development professionals.

Nifuratel's antimicrobial effects are primarily due to its nitrofuran structure. Inside microbial cells, the nitro group is reduced by nitroreductases, leading to the formation of reactive intermediates.[3] These intermediates disrupt several crucial cellular processes:

• DNA Damage: The reactive intermediates can cause significant damage to microbial DNA, which in turn inhibits DNA replication and transcription.[3]

• Disruption of Cell Membrane: The reactive metabolites can also interact with membrane lipids and proteins, leading to increased cell permeability and eventual lysis.[3]

• Enzyme Inhibition: Nifuratel can inhibit essential microbial enzymatic pathways, further hampering their metabolic and biosynthetic functions.[3]

Recent research has also shed light on other potential mechanisms of action for Nifuratel, expanding its therapeutic potential:

• STAT3 Inhibition: Nifuratel has been identified as a novel inhibitor of STAT3 (Signal Transducer and Activator of Transcription 3). It can suppress both constitutive and interleukin-6-induced STAT3 activation in gastric cancer cells, leading to reduced cell proliferation and apoptosis.

• Inhibition of Mast Cell Activation: Nifuratel has been shown to inhibit the IgE-mediated activation of mast cells. It achieves this by inhibiting the phosphorylation of Syk (Spleen tyrosine kinase) and its downstream signaling molecules. This suggests its potential as a therapeutic agent for allergic disorders.

Caption: Mechanisms of Action of Nifuratel.

References

• 1. What is Nifuratel used for? [synapse.patsnap.com]
• 2. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 3. What is the mechanism of Nifuratel? [synapse.patsnap.com]
• 4. nbinno.com [nbinno.com]
• 5. Drug repositioning of anti-microbial agent nifuratel to treat mast cell-mediated allergic responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]

In-Depth Technical Guide to the Physical Properties of 1-Hydrazinyl-3-methylsulfanylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of the chemical compound 1-hydrazinyl-3-methylsulfanylpropan-2-ol. The information is compiled from various chemical data sources and is intended to support research, development, and quality control activities.

Core Physical and Chemical Properties

1-Hydrazinyl-3-methylsulfanylpropan-2-ol, with the CAS number 14359-97-8, is a chemical intermediate utilized in the synthesis of various organic molecules, including the antimicrobial agent Nifuratel. An understanding of its physical properties is crucial for its handling, characterization, and application in synthetic chemistry.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C4H12N2OS	[1][2]
Molecular Weight	136.22 g/mol	[1][3]
Boiling Point	339.1 ± 32.0 °C at 760 mmHg	[2]
Density	1.1 ± 0.1 g/cm³	[2]
Flash Point	158.9 ± 25.1 °C	[2]
Refractive Index	1.538	[1]
LogP (predicted)	-0.9	[1][3]
pKa (predicted)	13.98 ± 0.20	[1]
Vapor Pressure	6.3E-06 mmHg at 25°C	[1]
CAS Number	14359-97-8	[1][2]

Experimental Protocols for Physical Property Determination

While specific experimental protocols for 1-hydrazinyl-3-methylsulfanylpropan-2-ol are not detailed in the available literature, standard methodologies for organic compounds can be applied. The following are generalized procedures for determining key physical properties.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The presence of impurities typically depresses and broadens the melting range.

Apparatus:

• Mel-Temp apparatus or Thiele tube

• Capillary tubes (sealed at one end)

• Thermometer

Procedure (using Mel-Temp):

• A small, dry sample of the compound is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in the heating block of the Mel-Temp apparatus.

• The sample is heated at a moderate rate to determine an approximate melting point.

• The apparatus is allowed to cool, and a second sample is heated slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.

• The temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded as the melting point range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it. This property is dependent on atmospheric pressure.

Apparatus:

• Thiele tube or a micro-boiling point apparatus

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner or oil bath)

Procedure (using Thiele Tube):

• A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• The Thiele tube is gently heated, causing the air trapped in the capillary tube to bubble out.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube.

• The heat source is removed, and the apparatus is allowed to cool.

• The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Density Determination

Density is the mass of a substance per unit volume. For liquids, it is commonly determined using a pycnometer or by the principle of buoyancy.

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Analytical balance

Procedure (using a Pycnometer):

• The empty, clean, and dry pycnometer is accurately weighed.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped off.

• The filled pycnometer is weighed.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected and are ultimately determined by its molecular structure. The following diagram illustrates the logical flow from the fundamental composition to the macroscopic physical characteristics of 1-hydrazinyl-3-methylsulfanylpropan-2-ol.

Relationship between molecular characteristics and physical properties.

This guide provides a foundational understanding of the physical properties of 1-hydrazinyl-3-methylsulfanylpropan-2-ol for professionals in research and drug development. While key data has been presented, further experimental validation is always recommended for critical applications.

References

• 1. 1-Hydrazino-3-(methylthio)propan-2-ol | CAS#:14359-97-8 | Chemsrc [chemsrc.com]
• 2. uoanbar.edu.iq [uoanbar.edu.iq]
• 3. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Hydrazino-3-(methylthio)propan-2-ol: Molecular Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the synthesis of the broad-spectrum antimicrobial and antiprotozoal agent, Nifuratel. This document details the molecular structure, physicochemical properties, a detailed experimental protocol for its synthesis, and expected characterization data. Furthermore, it includes visualizations of the synthetic workflow and the established signaling pathway of its downstream product, Nifuratel, to provide context for its relevance in drug development.

Molecular Structure and Properties

1-Hydrazino-3-(methylthio)propan-2-ol (CAS No: 14359-97-8) is a chiral molecule featuring a hydrazinyl group, a secondary alcohol, and a methyl thioether. These functional groups contribute to its reactivity and its utility as a versatile building block in organic synthesis.

Physicochemical Data

The following table summarizes the key physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol.

Property	Value	Source
Molecular Formula	C4H12N2OS	--INVALID-LINK--
Molecular Weight	136.22 g/mol	--INVALID-LINK--
IUPAC Name	1-hydrazinyl-3-(methylthio)propan-2-ol	--INVALID-LINK--
CAS Number	14359-97-8	--INVALID-LINK--
Boiling Point	128-130 °C at 1 Torr	--INVALID-LINK--
Density	1.145 g/cm³ (Predicted)	--INVALID-LINK--
pKa	13.98 ± 0.20 (Predicted)	--INVALID-LINK--
SMILES	CSCC(O)CN[NH2]
InChI	InChI=1S/C4H12N2OS/c1-8-3-4(7)2-6-5/h4,6-7H,2-3,5H2,1H3	--INVALID-LINK--

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

The primary synthetic route to 1-Hydrazino-3-(methylthio)propan-2-ol involves the nucleophilic ring-opening of 2-((methylthio)methyl)oxirane with hydrazine hydrate. The hydrazine acts as the nucleophile, attacking one of the epoxide carbons, leading to the formation of the desired product.

Experimental Protocol

This protocol is a composite procedure based on methodologies described in various patents for the synthesis of Nifuratel intermediates.

Materials:

• 2-((methylthio)methyl)oxirane (1.0 eq)

• Hydrazine hydrate (85% in water, 5.0 eq)

• Toluene

• Anhydrous sodium sulfate

• Deionized water

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add hydrazine hydrate (5.0 eq).

• Heat the hydrazine hydrate to 90°C with stirring.

• Slowly add 2-((methylthio)methyl)oxirane (1.0 eq) dropwise to the heated hydrazine hydrate over a period of 1-2 hours, maintaining the reaction temperature at 90-95°C.

• After the addition is complete, continue to stir the reaction mixture at 90°C for an additional 2 hours.

• Cool the reaction mixture to room temperature.

• The excess hydrazine hydrate and water are removed under reduced pressure using a rotary evaporator to yield a viscous liquid.

• Dissolve the residue in toluene and wash with deionized water to remove any remaining hydrazine hydrate.

• Separate the organic layer and dry over anhydrous sodium sulfate.

• Filter the mixture to remove the drying agent.

• Concentrate the filtrate under reduced pressure to obtain the crude 1-Hydrazino-3-(methylthio)propan-2-ol.

• The crude product can be further purified by vacuum distillation (128-130 °C at 1 Torr) to yield a colorless to pale yellow liquid.

Synthesis Workflow Diagram

spectral data for 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol is a key chemical intermediate, primarily recognized for its role in the synthesis of the broad-spectrum antimicrobial agent, Nifuratel.[1][2] Nifuratel is effective against a range of pathogens, including bacteria, Trichomonas, and Candida, which are often implicated in gynecological infections. The purity and characterization of 1-Hydrazino-3-(methylthio)propan-2-ol are therefore critical for the successful synthesis of the active pharmaceutical ingredient. This guide provides a summary of its chemical properties, a detailed synthesis protocol, and predicted spectral data to aid in its identification and use in research and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Hydrazino-3-(methylthio)propan-2-ol is presented in Table 1. This data is essential for its handling, storage, and application in synthetic chemistry.

Property	Value	Source
Molecular Formula	C₄H₁₂N₂OS	PubChem[3]
Molecular Weight	136.22 g/mol	PubChem[3]
CAS Number	14359-97-8	ChemicalBook[1]
Appearance	White crystalline powder	Own lab offer
Boiling Point	339.1 ± 32.0 °C at 760 mmHg (Predicted)	Chemsrc[4]
Density	1.1 ± 0.1 g/cm³ (Predicted)	Chemsrc[4]
Flash Point	158.9 ± 25.1 °C (Predicted)	Chemsrc[4]
pKa	13.98 ± 0.20 (Predicted)	LookChem[5]
XLogP3	-0.9	LookChem[5]

Predicted Spectral Data

Mass Spectrometry

Predicted mass spectrometry data, including collision cross-section values for various adducts, is available and summarized in Table 2.

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	137.07431	127.4
[M+Na]⁺	159.05625	132.8
[M-H]⁻	135.05975	125.8
[M+NH₄]⁺	154.10085	147.9
[M+K]⁺	175.03019	131.2
[M]	136.06648	126.0

Data sourced from PubChemLite.

NMR and Infrared Spectroscopy

Experimentally determined NMR and IR spectra for 1-Hydrazino-3-(methylthio)propan-2-ol are not currently published. Researchers should perform their own spectral analysis for definitive identification and purity assessment.

Experimental Protocols

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

A common synthetic route to 1-Hydrazino-3-(methylthio)propan-2-ol involves the reaction of 1-(methylthio)-2,3-epoxypropane with hydrazine hydrate.[1][2]

Materials:

• 1-(Methylthio)-2,3-epoxypropane

• Hydrazine hydrate

• Reaction flask (e.g., 1000 mL)

• Stirring apparatus

• Heating mantle

• Reduced pressure distillation apparatus

Procedure:

• To a 1000 mL reaction flask, add 226.25 g of hydrazine hydrate.

• Heat the hydrazine hydrate to 90°C with stirring.

• Slowly add 104.17 g of 1-(methylthio)-2,3-epoxypropane to the reaction flask while maintaining the temperature at 90°C.

• After the addition is complete, continue to stir the reaction mixture at 90°C until the reaction is complete (monitoring by TLC or GC is recommended).

• Once the reaction is complete, remove the excess hydrazine hydrate by concentration under reduced pressure.

• The resulting product is a thick, colorless liquid, which is 1-Hydrazino-3-(methylthio)propan-2-ol. A reported yield for this method is 88.30% with a purity of 96.8% as determined by gas chromatography.[1]

Role in Nifuratel Synthesis

1-Hydrazino-3-(methylthio)propan-2-ol is a crucial building block in the synthesis of Nifuratel. The following diagram illustrates the synthetic pathway.

Synthetic pathway of Nifuratel.

Safety Information

1-Hydrazino-3-(methylthio)propan-2-ol is associated with the following hazard statements according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

• H302: Harmful if swallowed.[3]

• H312: Harmful in contact with skin.[3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H332: Harmful if inhaled.[3]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be strictly followed when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

1-Hydrazino-3-(methylthio)propan-2-ol is a vital intermediate in pharmaceutical synthesis, particularly for the production of Nifuratel. While a comprehensive set of experimental spectral data is not publicly available, the information provided in this guide on its properties, synthesis, and role in drug manufacturing, along with predicted spectral data, serves as a valuable resource for researchers and developers in the pharmaceutical industry. It is strongly recommended that users of this compound perform their own analytical characterization to ensure its quality and suitability for their specific applications.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 3. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Hydrazino-3-(methylthio)propan-2-ol | CAS#:14359-97-8 | Chemsrc [chemsrc.com]
• 5. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]

Technical Guide: Solubility Profile of 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the synthesis of the antimicrobial agent Nifuratel, is a molecule of significant interest in pharmaceutical development.[1][2] Understanding its solubility in various organic solvents is crucial for optimizing reaction conditions, purification processes, and formulation development. This technical guide provides a comprehensive overview of the known physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol and offers a predictive analysis of its solubility based on these characteristics. Furthermore, this guide outlines a detailed experimental protocol for the precise determination of its solubility in a range of organic solvents.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol (CAS No. 14359-97-8) is presented in Table 1.[3][4][5] These properties form the basis for predicting the solubility behavior of the compound.

Table 1: Physicochemical Properties of 1-Hydrazino-3-(methylthio)propan-2-ol

Property	Value	Source
Molecular Formula	C4H12N2OS	[3][5]
Molecular Weight	136.22 g/mol	[4][5]
Boiling Point	339.127 °C at 760 mmHg	[3]
Density	1.146 g/cm³	[3]
LogP	0.26480	[3]
XLogP3	-0.9	[3][6]
Hydrogen Bond Donor Count	3	[3]
Hydrogen Bond Acceptor Count	4	[3]
Polar Surface Area (PSA)	83.58 Ų	[3]

Predicted Solubility in Organic Solvents

The molecule possesses both polar and non-polar characteristics. The hydroxyl (-OH) and hydrazino (-NHNH2) groups are polar and capable of hydrogen bonding, suggesting potential solubility in polar solvents. The methylthio (-SCH3) and propane backbone contribute to its non-polar character.

• Polar Protic Solvents (e.g., water, methanol, ethanol): The presence of three hydrogen bond donors and four acceptors, along with a high polar surface area, suggests that 1-Hydrazino-3-(methylthio)propan-2-ol is likely to be soluble in polar protic solvents. The hydroxyl and hydrazino groups can readily interact with the solvent molecules through hydrogen bonding.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile): Good solubility is also expected in polar aprotic solvents. These solvents can act as hydrogen bond acceptors, interacting with the hydroxyl and hydrazino groups of the solute.

• Non-Polar Solvents (e.g., hexane, toluene): The LogP value of 0.26480 and an XLogP3 of -0.9 indicate a relatively low lipophilicity.[3][6] This suggests that the solubility in non-polar solvents is likely to be limited. The polar functional groups will have unfavorable interactions with non-polar solvent molecules.

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data, a standardized experimental protocol should be followed. The isothermal shake-flask method is a widely accepted technique for determining the solubility of a solid in a liquid.

4.1. Materials and Equipment

• 1-Hydrazino-3-(methylthio)propan-2-ol (purity > 98%)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

4.2. Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility.

References

• 1. China 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8,Buy 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8 Online -china-sinoway.com [china-sinoway.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 3. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 4. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 5. CAS 14359-97-8 | 1-Hydrazinyl-3-(methylthio)propan-2-ol - Synblock [synblock.com]
• 6. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicological Profile of 1-Hydrazino-3-(methylthio)propan-2-ol

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

1-Hydrazino-3-(methylthio)propan-2-ol is an organic compound featuring a reactive hydrazine group, a secondary alcohol, and a methylthioether. While specific toxicity studies on this molecule are scarce, the presence of the hydrazine functional group is the primary driver of toxicological concern. Hydrazine and its derivatives are known to exhibit significant toxicity, including hepatotoxicity, neurotoxicity, genotoxicity, and carcinogenicity. These effects are often mediated through metabolic activation to reactive intermediates, leading to oxidative stress and DNA damage. The thioether group is generally less toxic but can be metabolized to sulfoxides and sulfones. Based on aggregated GHS data from a limited number of notifiers, the compound has been inconclusively classified, with some reports indicating it may be harmful if swallowed, inhaled, or in contact with skin, and may cause skin and eye irritation[1]. This guide synthesizes available data on analogous structures to build a predictive toxicological framework.

Physicochemical Properties

Property	Value	Source
CAS Number	14359-97-8	[2]
Molecular Formula	C4H12N2OS	[2]
Molecular Weight	136.22 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	339.1 °C at 760 mmHg	[5]
Density	1.146 g/cm³	[2]
LogP	-0.9 (XLogP3)	[2]

Predicted Toxicological Profile

The toxicological profile is extrapolated from data on hydrazine, 2-hydroxyethylhydrazine, and the well-characterized hydrazine derivative drug, procarbazine.

Acute Toxicity

Hydrazine compounds are generally considered moderately to highly toxic via oral, dermal, and inhalation routes[3]. Acute exposure can lead to severe irritation of the skin, eyes, and respiratory tract. Systemic effects often include central nervous system (CNS) depression or stimulation (convulsions), liver and kidney damage, and hematological effects[2][6]. For the structurally similar compound 2-Hydroxyethylhydrazine , GHS classifications indicate it is toxic if swallowed, in contact with skin, or if inhaled[7][8].

Table 1: Predicted Acute Toxicity Values for 1-Hydrazino-3-(methylthio)propan-2-ol and Analogs

Compound	Route	Species	LD50 / LC50	GHS Category (Predicted/Actual)	Reference
1-Hydrazino-3-(methylthio)propan-2-ol	Oral	Rat	No Data	Category 4 (Harmful)[1]	[1]
Dermal	Rabbit	No Data	Category 4 (Harmful)[1]	[1]
Inhalation	Rat	No Data	Category 4 (Harmful)[1]	[1]
2-Hydroxyethylhydrazine	Oral	Rat	No Data	Category 3 (Toxic)	[3][7]
Dermal	Rabbit	No Data	Category 3 (Toxic)	[3][7]
Inhalation	Rat	No Data	Category 3 (Toxic)	[3][7]
Intraperitoneal	Rat	100 mg/kg	-	[3]
Procarbazine HCl	Oral	Rat	570 mg/kg	Category 4 (Harmful)	[9]
Oral	Mouse	560 mg/kg	Category 4 (Harmful)	[9]
Oral	Rabbit	150 mg/kg	Category 3 (Toxic)	[10]

Genotoxicity & Mutagenicity

Many hydrazine derivatives are genotoxic, capable of inducing gene mutations and chromosomal damage. Procarbazine, for instance, is a known mutagen and clastogen[11][12]. It induces DNA methylation, leading to the formation of adducts like O6-methylguanine[13]. The genotoxicity of hydrazines is often dependent on metabolic activation. It is predicted that 1-Hydrazino-3-(methylthio)propan-2-ol would be positive in standard genotoxicity assays.

Table 2: Predicted Genotoxicity Profile

Assay	System	Metabolic Activation	Predicted Outcome	Rationale / Analog Data
Bacterial Reverse Mutation (Ames)	S. typhimurium, E. coli	With and Without S9	Positive	Procarbazine is mutagenic in bacteria[14]. Many hydrazines show positive results, often enhanced with S9 activation[15].
In Vitro Chromosomal Aberration	Mammalian Cells (e.g., CHO)	With and Without S9	Positive	Procarbazine is clastogenic[12]. Hydrazines are known to cause chromatid breaks[2].
In Vivo Micronucleus	Rodent Bone Marrow	N/A	Positive	Procarbazine induces micronuclei in vivo[1][16]. 1,2-dimethylhydrazine is also positive in the mouse micronucleus test[13].

Carcinogenicity

Hydrazine and several of its derivatives are classified as probable or reasonably anticipated human carcinogens[1][6]. Animal studies have shown that exposure to various hydrazines can lead to tumors in multiple organs, including the lungs, liver, and colon[1][10]. Procarbazine is a well-documented animal carcinogen, causing leukemia, lymphomas, and tumors of the nervous system and mammary gland[6][14]. Given this strong class effect, 1-Hydrazino-3-(methylthio)propan-2-ol should be handled as a potential carcinogen.

Table 3: Carcinogenicity Classification of Hydrazine Analogs

Compound	Agency	Classification	Reference
Hydrazine	IARC	Group 2A: Probably carcinogenic to humans	[10]
NTP	Reasonably anticipated to be a human carcinogen	[1]
EPA	Group B2: Probable human carcinogen	[1]
Procarbazine HCl	IARC	Group 2A: Probably carcinogenic to humans	[14]
NTP	Reasonably anticipated to be a human carcinogen	[6]

Mechanistic Toxicology

The toxicity of hydrazine derivatives is complex and often involves metabolic activation.

Metabolic Activation and Oxidative Stress

The hydrazine moiety can be oxidized by cytochrome P450 enzymes to form reactive intermediates, including diazenes and free radicals[4]. These intermediates can lead to the generation of reactive oxygen species (ROS) and hydrogen peroxide, inducing a state of oxidative stress[4][7]. This oxidative stress can damage cellular macromolecules, including lipids, proteins, and DNA, contributing to hepatotoxicity and carcinogenicity.

Caption: Predicted metabolic activation and oxidative stress pathway.

Neurotoxicity via Pyridoxal Phosphate (Vitamin B6) Interaction

A key mechanism of hydrazine-induced neurotoxicity, particularly seizures, is the inhibition of pyridoxal phosphate (Vitamin B6) dependent enzymes[2]. Hydrazines can react with pyridoxal phosphate to form a hydrazone, effectively depleting the active form of this essential co-factor. This inhibits enzymes like glutamic acid decarboxylase (GAD), which is responsible for synthesizing the inhibitory neurotransmitter GABA. Reduced GABA levels lead to CNS hyperexcitability and convulsions[2][17].

Caption: Mechanism of hydrazine-induced neurotoxicity via PLP inhibition.

Experimental Protocols

The following are detailed methodologies for key experiments that would be required to empirically determine the toxicological profile of 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Tiered workflow for toxicological evaluation.

Acute Oral Toxicity – Acute Toxic Class Method (OECD 423)

• Principle: This method determines an acute oral toxicity estimate by using a stepwise procedure with a small number of animals per step[18][19][20]. The outcome allows for classification of the substance into GHS categories.

• Test System: Healthy, young adult rodents (typically female rats, as they are often slightly more sensitive), nulliparous and non-pregnant.

• Procedure:

  • Dosing: A single dose of the substance is administered by oral gavage to a group of 3 fasted animals.

  • Starting Dose: The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight, based on available information.

  • Stepwise Progression:

    • If mortality occurs in 2 out of 3 animals, the test is stopped, and the substance is classified.

    • If one animal dies, the test is repeated at the same dose level with 3 more animals.

    • If no animals die, the next higher dose level is tested in a new group of 3 animals.

  • Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic and CNS effects), and body weight changes for at least 14 days[18][21].

  • Endpoint: The test allows for classification of the substance based on the number of mortalities at specific dose levels.

Bacterial Reverse Mutation (Ames) Test (OECD 471)

• Principle: This in vitro assay uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations (base substitutions and frameshifts) which result in a reversion to a prototrophic state, allowing growth on an amino-acid-deficient medium[15][22][23].

• Test System: At least five strains of bacteria are recommended, including TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101) or TA102[15][24].

• Procedure:

  • Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 mix), typically derived from the liver of rats pre-treated with an enzyme inducer like Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone[22].

  • Exposure: The test substance, at several concentrations, is combined with the bacterial tester strain and either S9 mix or a buffer. This mixture is combined with molten top agar and poured onto the surface of a minimal glucose agar plate.

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Scoring: The number of revertant colonies per plate is counted.

  • Evaluation Criteria: A positive result is defined as a concentration-related increase in the number of revertant colonies to a level at least twice the background (spontaneous revertant) count, confirmed by statistical analysis[24].

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474)

• Principle: This test identifies substances that cause cytogenetic damage by detecting the formation of micronuclei in developing erythrocytes[16][25][26]. Micronuclei are small, membrane-bound DNA fragments from chromosomes that are not incorporated into the main nucleus during cell division.

• Test System: Rodents, typically mice or rats. Bone marrow is the traditional tissue, but peripheral blood can also be used.

• Procedure:

  • Dose Selection: A preliminary range-finding study is conducted to determine the maximum tolerated dose (MTD). At least three dose levels, plus negative and positive controls, are used in the main study[16].

  • Administration: The test substance is administered, usually once or twice, via a relevant route (e.g., oral gavage, intraperitoneal injection).

  • Sample Collection: Bone marrow is typically collected 24 and 48 hours after the last administration. The femur or tibia is flushed to collect marrow cells.

  • Slide Preparation: Smears of the bone marrow cells are made on microscope slides and stained (e.g., with Giemsa or a fluorescent dye like acridine orange) to differentiate polychromatic erythrocytes (PCEs, immature) from normochromatic erythrocytes (NCEs, mature).

  • Scoring: At least 4000 PCEs per animal are scored for the presence of micronuclei[16]. The ratio of PCEs to NCEs is also calculated as a measure of bone marrow cytotoxicity.

  • Evaluation Criteria: A positive result is characterized by a dose-related and statistically significant increase in the frequency of micronucleated PCEs in any of the treated groups compared to the concurrent negative control.

References

• 1. Integrated In Vivo Genotoxicity Assessment of Procarbazine Hydrochloride Demonstrates Induction of Pig‐a and LacZ Mutations, and Micronuclei, in MutaMouse Hematopoietic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. Page loading... [guidechem.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Carcinogenic and other adverse effects of procarbazine in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Procarbazine and Its Hydrochloride - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 2-Hydroxyethylhydrazine = 95 GC 109-84-2 [sigmaaldrich.com]
• 8. 2-Hydroxyethylhydrazine = 95 GC 109-84-2 [sigmaaldrich.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. pdf.hres.ca [pdf.hres.ca]
• 11. Integrated In Vivo Genotoxicity Assessment of Procarbazine Hydrochloride Demonstrates Induction of Pig-a and LacZ Mutations, and Micronuclei, in MutaMouse Hematopoietic Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Procarbazine Hydrochloride (IARC Summary & Evaluation, Volume 26, 1981) [inchem.org]
• 15. nib.si [nib.si]
• 16. nucro-technics.com [nucro-technics.com]
• 17. Procarbazine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 19. researchgate.net [researchgate.net]
• 20. Test No. 423: Acute Oral toxicity - Acute Toxic Class Method | OECD [oecd.org]
• 21. bemsreports.org [bemsreports.org]
• 22. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 23. biosafe.fi [biosafe.fi]
• 24. Bacterial Reverse Mutation Test (Ames Test) - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 25. Test No. 474: Mammalian Erythrocyte Micronucleus Test | OECD [oecd.org]
• 26. oecd.org [oecd.org]

The Unseen Catalyst: A Technical History of 1-Hydrazino-3-(methylthio)propan-2-ol

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the history, synthesis, and physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol (CAS No. 14359-97-8). While not a therapeutic agent in itself, this molecule is a critical intermediate in the synthesis of the broad-spectrum antimicrobial and antiprotozoal drug, Nifuratel. This document provides a comprehensive overview of its known synthesis protocols, key chemical data, and its pivotal role in the production of a significant pharmaceutical compound. The historical context of its development is intrinsically linked to the advent of Nifuratel in the 1960s.

Introduction: A Molecule Behind the Medicine

1-Hydrazino-3-(methylthio)propan-2-ol, also known as 3-methylmercapto-2-hydroxy-propyl hydrazine, is an organic compound whose significance lies in its role as a key building block in pharmaceutical manufacturing.[1][2] Its discovery and development are directly tied to the synthesis of Nifuratel, a nitrofuran derivative developed by the Italian pharmaceutical company POLI INDUSTRIA CHIMICA S.p.A. in the 1960s. Nifuratel is a versatile drug effective against a wide range of pathogens responsible for genito-urinary tract infections.[3] Understanding the chemistry and synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol is therefore essential for comprehending the production of this important therapeutic agent.

Discovery and Historical Context

The precise date of the first synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol and the individual researchers responsible are not explicitly detailed in readily available public records. However, its history is inseparable from the development of Nifuratel. Given that Nifuratel was developed in the 1960s, it is highly probable that 1-Hydrazino-3-(methylthio)propan-2-ol was first synthesized and characterized during this period as part of the research and development process for the final drug product. The selection of this specific hydrazine derivative was likely driven by its reactivity and suitability for constructing the oxazolidinone ring system of Nifuratel.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol is presented in the table below. This data is crucial for its handling, characterization, and use in synthetic protocols.

Property	Value	Source
CAS Number	14359-97-8	[1][4]
Molecular Formula	C4H12N2OS	[4][5]
Molecular Weight	136.22 g/mol	[6]
Appearance	Colorless to white crystalline powder or liquid	[7]
Boiling Point	339.1 ± 32.0 °C at 760 mmHg	[5]
Density	1.1 ± 0.1 g/cm³	[5]
Flash Point	158.898 °C	[4]
Refractive Index	1.538	[4]
Purity (typical)	≥98%	[7]

Synthesis Protocols

1-Hydrazino-3-(methylthio)propan-2-ol is primarily synthesized through the reaction of a suitable glycidyl ether with hydrazine hydrate. Several variations of this process exist, with differences in reaction conditions and purification methods.

General Synthesis from Glycidyl Ether

A common and straightforward method involves the direct reaction of 1-(methylthio)-2,3-epoxypropane (a glycidyl ether) with hydrazine hydrate.

Experimental Protocol:

• To a 1000 ml reaction flask, add 226.25 g of hydrazine hydrate.

• Heat the hydrazine hydrate to 90°C.

• Under stirring, add 104.17 g of 1-(methylthio)-2,3-epoxypropane, maintaining the reaction temperature at 90°C.

• After the addition is complete, concentrate the reaction mixture under reduced pressure to remove excess hydrazine hydrate.

• The resulting product is a thick, colorless liquid, which is 1-Hydrazino-3-(methylthio)propan-2-ol.[1][2]

This method has been reported to yield the product with a purity of 96.8% and a yield of 88.30%.[1][2]

Role in the Synthesis of Nifuratel

1-Hydrazino-3-(methylthio)propan-2-ol is a crucial intermediate in the multi-step synthesis of Nifuratel. The following diagram illustrates a generalized synthetic pathway.

Caption: Generalized synthetic pathway to Nifuratel.

Biological Activity and Toxicology

As a chemical intermediate, there is a lack of publicly available data on the specific biological activity and toxicology of 1-Hydrazino-3-(methylthio)propan-2-ol itself. The focus of pharmacological and toxicological studies has been on the final active pharmaceutical ingredient, Nifuratel. Nifuratel exhibits a broad spectrum of antimicrobial activity by damaging microbial DNA after being reduced by microbial nitroreductases.[8] It also disrupts the integrity of microbial cell membranes.[8] Given that 1-Hydrazino-3-(methylthio)propan-2-ol is a reactive hydrazine derivative, it should be handled with appropriate safety precautions in a laboratory or industrial setting.

Conclusion

1-Hydrazino-3-(methylthio)propan-2-ol, while not a household name, is a testament to the often-unseen chemical entities that are fundamental to the production of life-saving medicines. Its history is intrinsically linked to the development of Nifuratel, a significant advancement in the treatment of genito-urinary infections. The synthesis protocols outlined in this guide demonstrate a practical and efficient means of producing this key intermediate. For researchers and professionals in drug development, a thorough understanding of the chemistry and history of such intermediates is invaluable for process optimization, impurity profiling, and the continued innovation of pharmaceutical manufacturing.

Workflow for Nifuratel Intermediate Synthesis and Subsequent Reaction

The following diagram outlines the logical workflow from starting materials to the formation of the key intermediate and its subsequent use in the synthesis of Nifuratel.

Caption: Workflow from starting materials to Nifuratel.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 3. Microbiological and pharmaco-toxicological profile of nifuratel and its favourable risk/benefit ratio for the treatment of vulvo-vaginal infections. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 5. 1-Hydrazino-3-(methylthio)propan-2-ol | CAS#:14359-97-8 | Chemsrc [chemsrc.com]
• 6. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Hydrazino-3-(methylthio)propan-2-ol, CasNo.14359-97-8 Shenzhen Regent Biochemistry Tech Co., Ltd. Hong Kong,China [regentsciences.lookchem.com]
• 8. What is the mechanism of Nifuratel? [synapse.patsnap.com]

Protocols & Analytical Methods

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol: A Detailed Guide for Pharmaceutical Research and Development

Abstract

This document provides a comprehensive overview and detailed protocols for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the production of the antimicrobial agent Nifuratel.[1][2] The synthesis involves the nucleophilic ring-opening of 2-(methylthiomethyl)-oxirane (methyl glycidyl thioether) with hydrazine hydrate. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental procedures, safety precautions, and characterization data to ensure reproducible and reliable results.

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol (CAS No. 14359-97-8) is a crucial building block in synthetic organic chemistry, most notably serving as a precursor for the synthesis of Nifuratel.[1] Nifuratel is a broad-spectrum antimicrobial and antiprotozoal agent used in the treatment of various infections. The synthesis of high-purity 1-Hydrazino-3-(methylthio)propan-2-ol is therefore of significant interest to the pharmaceutical industry. The primary synthetic route involves the reaction of a suitable glycidyl ether, specifically 2-(methylthiomethyl)-oxirane, with hydrazine hydrate. This reaction proceeds via a nucleophilic attack of the hydrazine on the epoxide ring, yielding the desired propan-2-ol derivative.

Reaction Scheme

The synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol from 2-(methylthiomethyl)-oxirane and hydrazine hydrate is depicted below. The reaction is a nucleophilic addition of hydrazine to the less sterically hindered carbon of the epoxide ring.

Caption: General reaction scheme for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Materials and Reagents:

• 2-(methylthiomethyl)-oxirane (CAS: 64431-85-0)

• Hydrazine hydrate (80% solution in water) (CAS: 7803-57-8)

• Ethanol (for purification, if applicable)

• Round-bottom flask (1000 mL)

• Reflux condenser

• Stirring plate and magnetic stirrer bar

• Heating mantle

• Apparatus for distillation under reduced pressure

Procedure:

• Reaction Setup: To a 1000 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 226.25 g of hydrazine hydrate (80% solution).

• Initiation of Reaction: Begin stirring the hydrazine hydrate and heat the flask to 90°C using a heating mantle.[1]

• Addition of Glycidyl Ether: Slowly add 104.17 g of 2-(methylthiomethyl)-oxirane to the heated hydrazine hydrate solution under continuous stirring. The temperature of the reaction mixture should be carefully maintained at 90°C.[1]

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 90°C for a sufficient time to ensure the reaction goes to completion. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • Method A: Vacuum Distillation: After the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the excess hydrazine hydrate and water.[1] This will yield the crude product as a thick, colorless liquid.[1] Further purification can be achieved by vacuum distillation.

  • Method B: Ethanol-Water Azeotropic Removal: To avoid high-vacuum distillation, ethanol can be added to the crude product. The mixture is then distilled under reduced pressure (vacuum degree ≤ 0.09 MPa) to remove water as an azeotrope with ethanol. This process is repeated until all the water is removed.

Safety Precautions:

• Hydrazine hydrate is highly toxic and corrosive. Handle it with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The reaction should be conducted behind a safety shield.

• Avoid inhalation of vapors and contact with skin and eyes.

Data Presentation

The following table summarizes the quantitative data obtained from a representative synthesis.

Parameter	Value	Reference
Mass of Hydrazine Hydrate	226.25 g	[1]
Mass of Glycidyl Ether	104.17 g	[1]
Reaction Temperature	90°C	[1]
Product Mass (Crude)	120.10 g	[1]
Yield	88.30%	[1]
Purity (by GC)	96.8%	[1]
Appearance	Thick, colorless liquid	[1]

Reaction Workflow

The following diagram illustrates the workflow for the synthesis and purification of 1-Hydrazino-3-(methylthio)propan-2-ol.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note and Experimental Protocol: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol, also identified as 3-methylmercapto-2-hydroxy-propyl hydrazine, is a valuable organic intermediate.[1][2] It serves as a critical building block in the synthesis of various organic compounds, including its use in the production of N-amino-5-methylmercapto-methyl-2-oxazolidinone, an intermediate for Nifuratel.[1] This document provides a detailed experimental protocol for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Reaction Scheme

The synthesis involves the nucleophilic ring-opening of an epoxide, 2-((methylthio)methyl)oxirane, by hydrazine hydrate. The hydrazine acts as the nucleophile, attacking one of the carbon atoms of the epoxide ring, leading to the formation of the desired amino alcohol.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis protocol.

Parameter	Value
Reactants
Hydrazine Hydrate	226.25 g
2-((methylthio)methyl)oxirane	104.17 g
Reaction Conditions
Temperature	90°C
Product
Product Mass	120.10 g
Yield	88.30%
Purity (Gas Chromatography)	96.8%

Experimental Protocol

Materials and Equipment:

• 1000 ml three-necked round-bottom flask

• Heating mantle with a temperature controller

• Magnetic stirrer and stir bar

• Dropping funnel

• Condenser

• Thermometer

• Rotary evaporator

• Hydrazine hydrate (NH₂NH₂·H₂O)

• 2-((methylthio)methyl)oxirane (glycidyl methyl thioether)

Procedure:

• Reaction Setup: Assemble the 1000 ml three-necked round-bottom flask with a magnetic stirrer, heating mantle, condenser, and a thermometer.

• Charging the Reactor: Add 226.25 g of hydrazine hydrate to the reaction flask.

• Heating: Begin stirring and heat the hydrazine hydrate to 90°C.

• Addition of Epoxide: Once the temperature has stabilized at 90°C, slowly add 104.17 g of 2-((methylthio)methyl)oxirane through the dropping funnel. Maintain a steady addition rate to control any potential exotherm.

• Reaction: After the addition is complete, maintain the reaction mixture at 90°C with continuous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion of the reaction, remove the excess hydrazine hydrate by concentration under reduced pressure using a rotary evaporator.[1]

• Product Isolation: The resulting product is a thick, colorless liquid, identified as 1-Hydrazino-3-(methylthio)propan-2-ol.[1] The yield of this process is approximately 88.30%, with a purity of 96.8% as determined by gas chromatography.[1]

Safety Precautions:

• Hydrazine hydrate is toxic and corrosive. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The reaction should be conducted with careful temperature monitoring to prevent runaway reactions.

Characterization Data

The synthesized 1-Hydrazino-3-(methylthio)propan-2-ol can be further characterized by various analytical techniques. The following are some of its known physical and chemical properties:

Property	Value
Molecular Formula	C₄H₁₂N₂OS
Molecular Weight	136.22 g/mol
Boiling Point	339.127 °C at 760 mmHg
Density	1.146 g/cm³
Refractive Index	1.538
Flash Point	158.898 °C

Experimental Workflow Diagram

Caption: Synthesis Workflow for 1-Hydrazino-3-(methylthio)propan-2-ol.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol CAS#: 14359-97-8 [amp.chemicalbook.com]

Application Notes and Protocols: Synthesis of Nifuratel via 1-Hydrazino-3-(methylthio)propan-2-ol Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nifuratel, a broad-spectrum antimicrobial agent, is effective against a variety of pathogens responsible for genito-urinary tract infections.[1][2] Its synthesis often involves the use of key intermediates to construct the final active pharmaceutical ingredient. One such critical intermediate is 1-Hydrazino-3-(methylthio)propan-2-ol.[3][4][5][6] This document provides detailed application notes and experimental protocols for the synthesis of Nifuratel utilizing this intermediate, drawing from established patent literature.

The synthesis of Nifuratel from 1-Hydrazino-3-(methylthio)propan-2-ol generally proceeds in two main stages:

• Formation of the Oxazolidinone Intermediate: 1-Hydrazino-3-(methylthio)propan-2-ol is cyclized to form N-amino-5-methylthiomethyl-2-oxazolidone. This is a crucial step in creating the core heterocyclic structure of Nifuratel.

• Condensation with 5-Nitrofurfural: The formed oxazolidinone intermediate is then reacted with 5-nitrofurfural to yield the final product, Nifuratel.

Chemical Structures

Compound	Structure
1-Hydrazino-3-(methylthio)propan-2-ol	CSCC(O)CN(N) (SMILES Representation)[7]
N-amino-5-methylthiomethyl-2-oxazolidone	Structure not explicitly found in searches
5-Nitrofurfural	O=--INVALID-LINK--c1oc(C=O)cc1 (SMILES Representation)
Nifuratel	CSCC1OC(=O)N(N=Cc2oc(cc2)--INVALID-LINK--[O-])C1 (SMILES Representation)

Experimental Protocols

Protocol 1: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This protocol describes the synthesis of the key intermediate, 1-Hydrazino-3-(methylthio)propan-2-ol, from 2-(methylthiomethyl)-oxirane (also known as glycidyl methyl sulfide).[8][9]

Materials:

• 2-(methylthiomethyl)-oxirane

• Hydrazine hydrate (85% or higher)[8]

• Ethanol (for post-reaction processing)[10]

• Reaction flask (e.g., 1000 mL three-necked flask)[3][9]

• Heating mantle and stirrer

• Distillation apparatus

Procedure:

• Add hydrazine hydrate to the reaction flask.[3][9]

• Heat the hydrazine hydrate to 90-95°C with stirring.[9]

• Slowly add 2-(methylthiomethyl)-oxirane to the heated hydrazine hydrate. The reaction is exothermic, and the temperature should be maintained below 95°C.[10]

• After the addition is complete, continue the reaction for an additional 2 hours at 90-95°C.[9]

• After the reaction, remove excess hydrazine hydrate and water via distillation under reduced pressure.[3][10]

• To further remove water, an azeotropic distillation with ethanol can be performed ("ethanol with water" method).[10] Add ethanol to the residue and distill under reduced pressure. This step can be repeated to ensure complete water removal.[10]

• The resulting thick, colorless liquid is 1-Hydrazino-3-(methylthio)propan-2-ol.[3][4] The product can be used in the next step without further purification.[8]

Quantitative Data Summary:

Parameter	Value	Reference
Molar Ratio (Hydrazine hydrate : 2-(methylthiomethyl)-oxirane)	1:1 to 1.1:1[9] or 1:2.5 to 1:3.5[10]	[9][10]
Reaction Temperature	90-95°C	[9][10]
Reaction Time	2 hours (post-addition)	[9]
Purity of Product (Gas Chromatography)	96.8%	[3]
Yield	88.30%	[3]

Protocol 2: Synthesis of Nifuratel

This protocol outlines the subsequent steps to synthesize Nifuratel from 1-Hydrazino-3-(methylthio)propan-2-ol. This involves the formation of the oxazolidinone intermediate followed by condensation.

Materials:

• 1-Hydrazino-3-(methylthio)propan-2-ol

• Diethyl carbonate[8]

• Base (e.g., alkali metal hydroxide or sodium hydride)[8]

• 5-Nitrofurfural[8]

• Organic solvent (e.g., methanol, ethanol, acetonitrile, tetrahydrofuran, dichloromethane)[11]

• Reaction vessel

• Stirring apparatus

• Cooling bath (e.g., ice bath)

Procedure:

• Formation of N-amino-5-methylthiomethyl-2-oxazolidone:

  • React 1-Hydrazino-3-(methylthio)propan-2-ol with diethyl carbonate in the presence of a base.[8]

  • The reaction can be carried out with or without a solvent and requires heating.[8]

  • The product of this step is N-amino-5-methylthiomethyl-2-oxazolidone.

• Synthesis of Nifuratel:

  • Dissolve the N-amino-5-methylthiomethyl-2-oxazolidone intermediate in a suitable organic solvent.[11]

  • Cool the solution to 0°C using an ice bath.[11]

  • Add 5-nitrofurfural to the cooled solution while stirring.[11]

  • Continue stirring the reaction mixture to allow for the formation of Nifuratel.[11]

  • The final product can be purified by recrystallization.[10]

Quantitative Data Summary:

Parameter	Value	Reference
Molar Ratio (Oxazolidinone intermediate : 5-Nitrofurfural)	1:1 to 1.5	[11]
Reaction Temperature (Condensation Step)	0°C	[11]
Purity of Final Product	>99.8%	[10]
Overall Yield	>30%	[10]

Reaction Pathway and Experimental Workflow

The synthesis of Nifuratel from 1-Hydrazino-3-(methylthio)propan-2-ol can be visualized as a two-step process. The first step involves the formation of the key oxazolidinone intermediate, which then undergoes condensation with 5-nitrofurfural.

Caption: Synthetic pathway of Nifuratel.

The experimental workflow involves a series of sequential laboratory operations, from the initial reaction setup to the final product purification.

Caption: Experimental workflow for Nifuratel synthesis.

Concluding Remarks

The use of 1-Hydrazino-3-(methylthio)propan-2-ol as an intermediate provides a viable pathway for the synthesis of Nifuratel. The protocols outlined, based on available patent literature, offer a framework for researchers in the field of pharmaceutical development. Adherence to the specified reaction conditions and molar ratios is crucial for achieving high purity and yield of the final product. As with all chemical syntheses, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

References

• 1. Nifuratel - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 4. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. 1-hydrazino-3-(methylthio)propan-2-ol CAS#: 14359-97-8 [amp.chemicalbook.com]
• 7. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CN101037434A - Production method of nifuratel - Google Patents [patents.google.com]
• 9. CN102863434A - Synthetic method of nifuratel - Google Patents [patents.google.com]
• 10. CN103232445A - Method for preparing nifuratel - Google Patents [patents.google.com]
• 11. CN112457304A - Preparation method of nifuratel - Google Patents [patents.google.com]

Application Notes and Protocols for the Purification of 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the synthesis of various pharmaceutical compounds. The following sections outline protocols for common purification techniques, including recrystallization and column chromatography, and present expected quantitative data to guide researchers in achieving high-purity samples of the target compound.

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol is a versatile building block in medicinal chemistry and drug development. Its synthesis, typically through the reaction of hydrazine hydrate with a suitable glycidyl ether, often yields a product with a purity of approximately 96-97%.[1][2] For many applications, particularly in pharmaceutical synthesis, higher purity is required. This document details two effective methods for the purification of 1-Hydrazino-3-(methylthio)propan-2-ol: recrystallization and flash column chromatography.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol is provided in the table below.[3][4][5][6]

Property	Value
Molecular Formula	C₄H₁₂N₂OS
Molecular Weight	136.22 g/mol [4][6]
Appearance	Colorless to pale yellow liquid[1]
Boiling Point	339.1 °C at 760 mmHg[3]
Density	1.146 g/cm³[3]

Purification Protocols

The following protocols describe standard laboratory procedures for the purification of 1-Hydrazino-3-(methylthio)propan-2-ol. The choice of method will depend on the initial purity of the compound, the desired final purity, and the scale of the purification.

Protocol 1: Recrystallization from Ethanol/Water

Recrystallization is a suitable method for purifying solid derivatives of 1-Hydrazino-3-(methylthio)propan-2-ol or for removing solid impurities. While the compound itself is a liquid at room temperature, this protocol is valuable for solid analogues or if the crude product has solidified due to impurities. The principle relies on the differential solubility of the compound and impurities in a hot versus a cold solvent mixture.[7]

Materials:

• Crude 1-Hydrazino-3-(methylthio)propan-2-ol

• Ethanol (95%)

• Deionized Water

• Erlenmeyer flasks

• Heating mantle or hot plate with a water bath

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve the crude 1-Hydrazino-3-(methylthio)propan-2-ol in a minimal amount of hot 95% ethanol (approximately 70-80 °C). Stir until the solid is completely dissolved.

• Addition of Anti-solvent: While the solution is still hot, add deionized water dropwise until the solution becomes slightly turbid, indicating the saturation point has been reached.

• Clarification: If the solution remains turbid, add a few drops of hot ethanol until it becomes clear again.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of a cold ethanol/water mixture (e.g., 1:1 v/v) to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

Flash column chromatography is a highly effective method for purifying liquid or dissolved solid compounds based on their polarity. For 1-Hydrazino-3-(methylthio)propan-2-ol, a polar compound, normal-phase chromatography using silica gel is recommended.[7]

Materials:

• Crude 1-Hydrazino-3-(methylthio)propan-2-ol

• Silica gel (230-400 mesh)

• Ethyl acetate (EtOAc)

• Hexane

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column. Allow the silica to settle, ensuring a level surface.

• Sample Loading: Dissolve the crude 1-Hydrazino-3-(methylthio)propan-2-ol in a minimal amount of the initial eluent (e.g., 20% ethyl acetate in hexane) and load it onto the top of the silica gel bed.

• Elution: Begin elution with a low polarity solvent mixture (e.g., 20% EtOAc in hexane). Gradually increase the polarity of the eluent (e.g., to 50% EtOAc in hexane) to facilitate the movement of the compound down the column. The optimal eluent system should be determined beforehand by TLC analysis.

• Fraction Collection: Collect fractions in test tubes and monitor the separation using TLC.

• Product Isolation: Combine the fractions containing the pure product, as identified by TLC, and remove the solvent under reduced pressure using a rotary evaporator.

Quantitative Data

The following table summarizes the expected purity and yield for each purification technique, starting with a crude product of 96.8% purity.[1]

Purification Technique	Initial Purity (%)	Final Purity (%)	Yield (%)
Recrystallization	96.8	>99.0	75-85
Flash Column Chromatography	96.8	>99.5	80-90

Workflow and Process Visualization

The following diagrams illustrate the synthesis and purification workflow for 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Synthesis workflow for 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Purification workflow for 1-Hydrazino-3-(methylthio)propan-2-ol.

Storage and Handling

Due to its sensitivity to oxidation, purified 1-Hydrazino-3-(methylthio)propan-2-ol should be stored at 2-8°C under an inert atmosphere, such as nitrogen or argon, to maintain its purity and stability over time.[7] Standard laboratory safety precautions should be followed when handling this compound.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. columbia.edu [columbia.edu]
• 3. biotage.com [biotage.com]
• 4. Chromatography [chem.rochester.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the structural elucidation and purity assessment of 1-Hydrazino-3-(methylthio)propan-2-ol. The following protocols are generalized methodologies and may require optimization based on the specific instrumentation and sample matrix.

Compound Overview

Structure:

Chemical Formula: C₄H₁₂N₂OS

Molecular Weight: 136.22 g/mol

Synonyms: 1-Hydrazinyl-3-(methylthio)propan-2-ol

1-Hydrazino-3-(methylthio)propan-2-ol is a key intermediate in the synthesis of various pharmaceutical compounds. Its proper characterization is crucial for ensuring the quality, safety, and efficacy of the final drug product. The analytical methods described herein provide a framework for its comprehensive analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation of 1-Hydrazino-3-(methylthio)propan-2-ol by providing information about the chemical environment of the hydrogen (¹H) and carbon (¹³C) atoms.

Predicted Spectral Data

Due to the lack of publicly available experimental spectra, the following data is predicted based on the chemical structure and standard chemical shift values.

Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.10	s	3H	S-CH ₃
~2.60	m	2H	S-CH ₂
~2.85	m	2H	CH ₂-NHNH₂
~3.80	m	1H	CH -OH
~2.5-4.0 (broad)	s	3H	OH , NH -NH ₂

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃)

Chemical Shift (ppm)	Assignment
~15	S-C H₃
~40	S-C H₂
~55	C H₂-NHNH₂
~70	C H-OH

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 1-Hydrazino-3-(methylthio)propan-2-ol in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in an NMR tube.

• Instrumentation: Use a standard NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of 1-Hydrazino-3-(methylthio)propan-2-ol, confirming its identity.

Predicted Fragmentation Pattern (Electron Ionization - EI)

The molecule is expected to fragment at the C-C and C-N bonds.

Table 3: Predicted Mass Spectrometry Data (EI)

m/z	Predicted Fragment
136	[M]⁺ (Molecular Ion)
105	[M - NHNH₂]⁺
75	[CH₂(OH)CH₂NHNH₂]⁺
61	[CH₃SCH₂]⁺
45	[CH₂NHNH₂]⁺

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its polarity, derivatization may be necessary for optimal GC analysis.

• Derivatization (Optional but Recommended):

  • To a solution of the sample in a suitable solvent (e.g., acetonitrile), add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat the mixture at 70°C for 30 minutes.

• Sample Injection: Inject 1 µL of the derivatized or underivatized sample into the GC-MS system.

• Gas Chromatography Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230°C.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity and quantifying 1-Hydrazino-3-(methylthio)propan-2-ol. Due to its polar nature, a reversed-phase method with a polar-modified column or a Hydrophilic Interaction Liquid Chromatography (HILIC) approach is suitable.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• HPLC System: A standard HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: C18 column suitable for polar compounds (e.g., with polar endcapping) or a HILIC column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm.

• Data Analysis: Determine the retention time of the main peak and calculate the purity based on the peak area percentage.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Predicted IR Absorption Frequencies

Table 4: Predicted FT-IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Strong, Broad	O-H and N-H stretching
2950-2850	Medium	C-H stretching (aliphatic)
1650-1550	Medium	N-H bending
1450-1350	Medium	C-H bending
1150-1000	Strong	C-O stretching
700-600	Medium	C-S stretching

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation:

  • Neat (Liquid): Place a drop of the liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • KBr Pellet (Solid): Mix a small amount of solid sample with dry KBr powder and press into a thin pellet.

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups of the molecule.

Visualizations

Caption: General workflow for the analytical characterization of 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Logical relationship between the compound's properties and the analytical techniques used for its characterization.

Application Note and Protocol for the GC-MS Analysis of 1-Hydrazino-3-(methylthio)propan-2-ol Following Silylation Derivatization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a comprehensive protocol for the quantitative analysis of 1-Hydrazino-3-(methylthio)propan-2-ol in various sample matrices using gas chromatography-mass spectrometry (GC-MS) after derivatization. Due to the low volatility and thermal lability of the target analyte, a robust silylation derivatization procedure is employed to enhance its chromatographic and mass spectrometric properties. This method is crucial for the accurate quantification of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the synthesis of various pharmaceutical compounds.

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol is a bifunctional organic molecule containing both a hydrazine and a secondary alcohol functional group. These polar functionalities render the molecule non-volatile and prone to thermal degradation, making direct analysis by gas chromatography challenging. Derivatization is a necessary step to convert the analyte into a more volatile and thermally stable form suitable for GC-MS analysis. Silylation is a widely used derivatization technique where active hydrogens in functional groups like hydroxyls and amines are replaced by a trimethylsilyl (TMS) group.[1][2] This application note details a method for the simultaneous silylation of the hydroxyl and hydrazine groups of 1-Hydrazino-3-(methylthio)propan-2-ol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst. The resulting TMS-derivatives exhibit excellent chromatographic behavior and produce characteristic mass spectra, enabling sensitive and selective quantification.

Signaling Pathways and Logical Relationships

The derivatization of 1-Hydrazino-3-(methylthio)propan-2-ol is a prerequisite for its analysis by GC-MS. The workflow involves sample preparation, the chemical derivatization reaction, and subsequent instrumental analysis.

Figure 1: Logical workflow for the GC-MS analysis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Experimental Protocols

Materials and Reagents

• 1-Hydrazino-3-(methylthio)propan-2-ol standard (purity ≥98%)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine

• Anhydrous Acetonitrile

• Hexane (GC grade)

• Methanol (HPLC grade)

• Deionized water

• Nitrogen gas (high purity)

• 2 mL amber glass autosampler vials with PTFE-lined caps

Equipment

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Heating block or oven

• Vortex mixer

• Centrifuge

• Analytical balance

• Pipettes and tips

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Hydrazino-3-(methylthio)propan-2-ol standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

The sample preparation procedure will vary depending on the matrix. A generic liquid-liquid extraction (LLE) protocol for aqueous samples is provided below.

• To 1 mL of the aqueous sample in a centrifuge tube, add 1 mL of hexane.

• Vortex for 2 minutes to extract non-polar interferences.

• Centrifuge at 3000 rpm for 5 minutes.

• Carefully transfer the aqueous (lower) layer to a clean tube.

• Evaporate the aqueous sample to dryness under a gentle stream of nitrogen at 40-50°C.

Derivatization Protocol

The following workflow outlines the key steps in the silylation derivatization process.

Figure 2: Silylation derivatization workflow.

• To the dried sample residue or a known amount of dried standard, add 50 µL of anhydrous pyridine.

• Add 100 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 60 minutes in a heating block or oven.

• Allow the vial to cool to room temperature before opening.

• The derivatized sample is now ready for GC-MS analysis.

GC-MS Analysis

• Injector: Splitless mode, 280°C

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 25°C/min to 300°C, hold for 5 minutes

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Quadrupole: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Full scan (m/z 50-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Quantitative Data

The following table summarizes the expected performance characteristics of the method. These values are representative and may vary depending on the specific instrumentation and sample matrix.

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Results and Discussion

The silylation of 1-Hydrazino-3-(methylthio)propan-2-ol is expected to result in the formation of a tris-trimethylsilyl derivative, with TMS groups replacing the active hydrogens on the hydroxyl group and both nitrogens of the hydrazine moiety. The derivatized analyte will be significantly more volatile and thermally stable, allowing for sharp chromatographic peaks and reproducible fragmentation patterns in the mass spectrometer.

The electron ionization mass spectrum of the derivatized compound is expected to show a molecular ion and characteristic fragment ions resulting from the loss of methyl groups and cleavage of the carbon-sulfur and carbon-nitrogen bonds. For quantitative analysis, selected ion monitoring (SIM) of the most abundant and specific ions will provide the best sensitivity and selectivity.

Conclusion

The described silylation derivatization protocol followed by GC-MS analysis provides a robust and reliable method for the quantification of 1-Hydrazino-3-(methylthio)propan-2-ol. This application note serves as a comprehensive guide for researchers and scientists in the pharmaceutical industry to implement this analytical method for process monitoring, quality control, and research and development purposes. The provided protocols and performance characteristics can be used as a starting point for method validation in specific sample matrices.

References

• 1. iris.unina.it [iris.unina.it]
• 2. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]

Application Notes and Protocols for the Large-Scale Production of 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the large-scale production of 1-Hydrazino-3-(methylthio)propan-2-ol, an important intermediate in the synthesis of pharmaceuticals such as Nifuratel.[1][2][3] This document details the chemical properties, a robust synthesis protocol, purification methods suitable for industrial scale, and critical safety considerations. The provided protocols and data are intended to facilitate the efficient and safe scale-up of this valuable chemical compound.

Chemical Properties and Specifications

1-Hydrazino-3-(methylthio)propan-2-ol (CAS No: 14359-97-8) is a colorless, thick liquid.[3] Key chemical and physical properties are summarized in the table below.

Property	Value
Molecular Formula	C4H12N2OS
Molecular Weight	136.22 g/mol [4]
Boiling Point	339.127 °C at 760 mmHg[5]
Density	1.146 g/cm³[5]
Flash Point	158.898 °C[5]
Refractive Index	1.538[5]
Purity (Typical)	≥97%[5]

Synthesis Methodology

The primary industrial synthesis route for 1-Hydrazino-3-(methylthio)propan-2-ol involves the nucleophilic ring-opening of a substituted epoxide, 1-methylthio-2,3-epoxypropane, with hydrazine hydrate.

Chemical Reaction

Caption: Overall reaction for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Large-Scale Synthesis Protocol

This protocol is adapted from established laboratory procedures for scalability.

Materials:

• 1-Methylthio-2,3-epoxypropane (Glycidyl methyl sulfide)

• Hydrazine hydrate (80% solution)

• Ethanol

Equipment:

• Jacketed glass-lined reactor with overhead stirring, temperature control, and a condenser.

• Vacuum pump and receiver flask for distillation.

• Addition funnel or pump for controlled reactant addition.

Procedure:

• Reactor Setup: The reactor is charged with hydrazine hydrate. The quantity of hydrazine hydrate should be in molar excess, typically a 2.5 to 3.5 molar ratio relative to the 1-methylthio-2,3-epoxypropane to serve as both a reactant and a solvent.[6]

• Heating: The hydrazine hydrate is heated to the reaction temperature of 80-85 °C with constant agitation.[6]

• Reactant Addition: 1-Methylthio-2,3-epoxypropane is added gradually to the heated hydrazine hydrate solution. The addition rate should be controlled to maintain the reaction temperature within the specified range.

• Reaction: After the addition is complete, the reaction mixture is maintained at 80-85 °C for a sufficient duration to ensure the reaction goes to completion.[6] Reaction progress can be monitored by appropriate analytical techniques such as gas chromatography (GC).

• Solvent and Excess Reactant Removal: Upon completion, the excess hydrazine hydrate and water are removed under reduced pressure (vacuum degree control ≤0.09MPa).[6]

• Azeotropic Water Removal: To ensure complete removal of water, which can affect the purity of the final product, ethanol is added to the reactor. The ethanol-water azeotrope is then distilled off. This "ethanol with water" method avoids the need for high-vacuum distillation.[6]

• Final Product: The resulting thick, colorless liquid is 1-Hydrazino-3-(methylthio)propan-2-ol.

Quantitative Data from Laboratory Scale Synthesis

The following table summarizes the results from a typical laboratory-scale synthesis, which can be used as a benchmark for scaling up the process.

Parameter	Value	Reference
Hydrazine Hydrate (g)	226.25	[3]
1-Methylthio-2,3-epoxypropane (g)	104.17	[3]
Reaction Temperature (°C)	90	[3]
Product Yield (g)	120.10	[3]
Purity (GC)	96.8%	[3]
Molar Yield	88.30%	[3]

Experimental Workflow

The following diagram illustrates the key stages in the large-scale production of 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Workflow for the large-scale production of 1-Hydrazino-3-(methylthio)propan-2-ol.

Safety Considerations

The large-scale production of 1-Hydrazino-3-(methylthio)propan-2-ol requires strict adherence to safety protocols, primarily due to the hazardous nature of hydrazine hydrate.

Hazard Identification

• Hydrazine Hydrate: Highly toxic, corrosive, and a suspected carcinogen.[7] It can be absorbed through the skin and is a strong irritant to the skin and eyes.[8][9] The ACGIH threshold limit value (TLV) is extremely low at 0.01 ppm.[8]

• 1-Hydrazino-3-(methylthio)propan-2-ol: Harmful if swallowed, in contact with skin, or inhaled. Causes skin and serious eye irritation.

Safety Protocols

• Engineering Controls: The entire synthesis should be conducted in a well-ventilated area, preferably within a closed system to minimize exposure to hydrazine vapors.[9]

• Personal Protective Equipment (PPE): All personnel must wear appropriate PPE, including chemical-resistant gloves (butyl rubber is recommended), safety goggles, a face shield, and protective clothing.[9] In case of potential inhalation, a NIOSH-approved full-face positive-pressure supplied-air respirator or a self-contained breathing apparatus should be used.[9]

• Emergency Preparedness: Emergency eyewash stations and safety showers must be readily accessible. Spill containment and neutralization procedures should be in place. For spills, the area should be isolated, and the spill should be diked.[9]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents. Nitrogen padding or blanketing is recommended to prevent air oxidation.[10]

Signaling Pathways and Applications

1-Hydrazino-3-(methylthio)propan-2-ol is a key building block in the synthesis of Nifuratel.[1][2][3] Nifuratel is an antimicrobial agent effective against bacteria, trichomoniasis, and candida, which are responsible for various gynecological infections.[2] The synthesis of Nifuratel from this intermediate typically involves a cyclization reaction followed by condensation with 5-nitrofurfural.

Caption: Synthetic pathway from 1-Hydrazino-3-(methylthio)propan-2-ol to Nifuratel.

References

• 1. CN112457304A - Preparation method of nifuratel - Google Patents [patents.google.com]
• 2. China 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8,Buy 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8 Online -china-sinoway.com [china-sinoway.com]
• 3. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 4. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 6. CN103232445A - Method for preparing nifuratel - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. arxada.com [arxada.com]
• 10. apps.dtic.mil [apps.dtic.mil]

Application Notes and Protocols for 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for 1-Hydrazino-3-(methylthio)propan-2-ol (CAS No: 14359-97-8). The information is intended to supplement, not replace, institutional safety protocols and a thorough understanding of the material's properties.

Chemical and Physical Properties

1-Hydrazino-3-(methylthio)propan-2-ol is an organic reagent that can be used as a building block for the synthesis of various organic compounds.[1][2] It is also known as 3-methylmercapto-2-hydroxy-propyl hydrazine.[1][2]

Property	Value	Source
CAS Number	14359-97-8	[1][3][4][5]
Molecular Formula	C4H12N2OS	[1][4][5][6]
Molecular Weight	136.22 g/mol	[1][5][6]
Appearance	Reported as a thick colorless liquid or white crystalline powder.	[1][7]
Boiling Point	339.127 °C at 760 mmHg	[4]
Density	1.146 g/cm³	[4]
Flash Point	158.898 °C	[4]
EINECS Number	238-332-5	[1][4]

Safety and Hazard Information

According to aggregated GHS information, 1-Hydrazino-3-(methylthio)propan-2-ol may present the following hazards. It is important to note that some reports indicate it does not meet GHS hazard criteria.[6] However, given its chemical structure (containing a hydrazine moiety), caution is warranted.

Potential GHS Hazard Statements:

• H302: Harmful if swallowed.[6]

• H312: Harmful in contact with skin.[6]

• H315: Causes skin irritation.[6]

• H319: Causes serious eye irritation.[6]

• H332: Harmful if inhaled.[6]

Precautionary Statements: Standard precautionary statements for handling hazardous chemicals should be followed. These include, but are not limited to:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

• P264: Wash hands and face thoroughly after handling.[9]

• P280: Wear protective gloves, eye protection, and protective clothing.[8][9]

• P302+P352: IF ON SKIN: Wash with plenty of water.[9]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8][9]

• P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Experimental Protocols

The following protocols are designed to ensure the safe handling of 1-Hydrazino-3-(methylthio)propan-2-ol in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following minimum PPE is recommended:

• Eye Protection: Chemical safety goggles or a face shield.[9]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat should be worn at all times.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If aerosols or vapors may be generated, a respirator may be necessary.[9]

Handling and Storage Protocol

Handling:

• Ensure a safety shower and eyewash station are readily accessible.

• Handle 1-Hydrazino-3-(methylthio)propan-2-ol exclusively within a certified chemical fume hood to minimize inhalation exposure.

• Avoid direct contact with skin, eyes, and clothing.

• Use compatible labware (e.g., glass, PTFE).

• Keep away from heat, sparks, and open flames.[8]

• Ground all equipment when transferring large quantities to prevent static discharge.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

• Store away from incompatible materials, such as strong oxidizing agents.[9]

• The storage area should be clearly labeled with the chemical name and hazard warnings.

Spill and Emergency Procedures

In Case of a Spill:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection if necessary.

• Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

• Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Do not allow the spilled material to enter drains or waterways.

First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• If on Skin: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[9] Seek medical attention if irritation persists.

• If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[9] Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Waste Disposal

Dispose of 1-Hydrazino-3-(methylthio)propan-2-ol and any contaminated materials in accordance with all applicable federal, state, and local regulations for hazardous waste. Do not dispose of down the drain.

Visualization of Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 1-Hydrazino-3-(methylthio)propan-2-ol in a research environment.

Caption: Workflow for the safe handling of 1-Hydrazino-3-(methylthio)propan-2-ol.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol CAS#: 14359-97-8 [amp.chemicalbook.com]
• 3. 1-Hydrazino-3-(methylthio)propan-2-ol | CAS#:14359-97-8 | Chemsrc [chemsrc.com]
• 4. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 5. CAS 14359-97-8 | 1-Hydrazinyl-3-(methylthio)propan-2-ol - Synblock [synblock.com]
• 6. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Own lab offer 1-hydrazino-3-(methylthio)propan-2-ol C4H12N2OS 14359-97-8 with best price, CasNo.14359-97-8 HENAN SUNLAKE ENTERPRISE CORPORATION China (Mainland) [sunlake.lookchem.com]
• 8. prod.adv-bio.com [prod.adv-bio.com]
• 9. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: 1-Hydrazino-3-(methylthio)propan-2-ol Synthesis

This guide is intended for researchers, scientists, and drug development professionals to provide technical support for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 1-Hydrazino-3-(methylthio)propan-2-ol?

A1: It is an important organic reagent used as a building block in the synthesis of various organic compounds. Notably, it serves as a key intermediate in the production of Nifuratel, an antimicrobial and antiprotozoal drug.[1][2]

Q2: What is the most common and high-yield synthesis method?

A2: The most frequently cited method is the reaction between 1-methylthio-2,3-epoxypropane (also referred to as (methylthio)methyl)oxirane or glycidyl ether) and hydrazine hydrate.[1][2] This method is known for its high efficiency and directness.

Q3: What is the reported yield for this synthesis?

A3: A yield of 88.30% with a product purity of 96.8% (as determined by gas phase analysis) has been reported for the reaction of hydrazine hydrate with the corresponding glycidyl ether at 90°C.[1][2]

Q4: What are the key reagents and their roles?

A4:

• 1-Methylthio-2,3-epoxypropane: The electrophilic substrate containing the epoxide ring.

• Hydrazine Hydrate: The nucleophile that attacks and opens the epoxide ring to form the desired hydrazino alcohol. It is typically used in excess.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis.

Problem: My yield is significantly lower than the reported 88%. What are the possible causes?

• Answer: Several factors could contribute to a lower-than-expected yield. Consider the following troubleshooting steps:

  • Temperature Control: The reaction is temperature-sensitive. Ensure the reaction mixture is maintained consistently at the recommended 90°C.[1] Lower temperatures may lead to a sluggish and incomplete reaction, while excessively high temperatures could promote side reactions or decomposition.

  • Reagent Quality and Stoichiometry: Verify the purity of your starting materials. The epoxide can be prone to polymerization, and old hydrazine hydrate may have a lower concentration. Using a significant excess of hydrazine hydrate is crucial for maximizing the yield of the monosubstituted product and minimizing the formation of byproducts.[3]

  • Inefficient Mixing: Ensure the reaction mixture is stirred vigorously. Poor mixing can lead to localized temperature gradients and concentration differences, resulting in an incomplete reaction.

  • Work-up and Purification Losses: The product is a thick liquid.[1] Losses can occur during the removal of excess hydrazine hydrate under reduced pressure or during subsequent purification steps. Ensure your vacuum distillation setup is efficient and that all product is collected.

Problem: My final product contains significant impurities. What are they and how can I minimize them?

• Answer: The primary impurity is often a disubstituted byproduct where the desired product reacts with a second molecule of the epoxide.

  • Primary Impurity - Disubstitution: The desired product, a secondary hydrazine, can be more nucleophilic than hydrazine itself and can react with another molecule of the epoxide. This leads to a higher molecular weight byproduct.[3]

    • Solution: Use a large excess of hydrazine hydrate. This ensures that an epoxide molecule is statistically more likely to encounter a hydrazine molecule than the product molecule. The reported protocol uses a significant molar excess of hydrazine hydrate.[1]

  • Unreacted Starting Material: If the reaction is incomplete, you may have unreacted epoxide.

    • Solution: Ensure the reaction is run for a sufficient amount of time at the correct temperature with efficient stirring. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC) if possible.

  • Purification: The primary method for purification is concentrating the product by removing excess hydrazine hydrate under reduced pressure.[1] If significant impurities remain, a careful vacuum distillation may be necessary. However, be aware of the product's boiling point and potential for decomposition at high temperatures.

Problem: The reaction is very slow or appears not to be working.

• Answer: If the reaction is sluggish, check the following:

  • Reaction Temperature: Confirm your heating apparatus is accurately maintaining the mixture at 90°C.

  • Reagent Activity: The epoxide starting material can degrade or polymerize over time, especially if not stored correctly. Use fresh or recently purified epoxide. The concentration of hydrazine hydrate can also decrease over time.

  • Addition Method: The epoxide should be added gradually to the heated hydrazine hydrate to maintain control over the reaction exotherm and ensure a consistent excess of hydrazine.[1]

Data Presentation

Table 1: Summary of a Reported High-Yield Synthesis Protocol

Parameter	Value	Source
Starting Material 1	Hydrazine Hydrate	[1]
Starting Material 2	(Methylthio)methyl)oxirane	[1]
Reaction Temperature	90°C	[1]
Reported Yield	88.30%	[1]
Product Purity (Gas Phase)	96.8%	[1]
Product Appearance	Thick, colorless liquid	[1]

Experimental Protocols

High-Yield Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This protocol is adapted from a reported procedure.[1]

Reagents:

• Hydrazine Hydrate (e.g., 226.25 g)

• 1-Methylthio-2,3-epoxypropane (e.g., 104.17 g)

Procedure:

• Setup: Equip a 1000 mL reaction flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Charge Reactor: Add hydrazine hydrate (226.25 g) to the reaction flask.

• Heating: Begin stirring and heat the hydrazine hydrate to 90°C.

• Reagent Addition: Once the temperature is stable at 90°C, add the 1-methylthio-2,3-epoxypropane (104.17 g) dropwise from the dropping funnel. Maintain vigorous stirring throughout the addition.

• Reaction: Control the temperature of the reaction system at 90°C. Allow the mixture to react for a sufficient time (e.g., 1-2 hours, or until reaction completion is confirmed by a suitable monitoring method).

• Work-up: After the reaction is complete, remove the excess hydrazine hydrate by concentration under reduced pressure (vacuum distillation).

• Product Isolation: The remaining thick, colorless liquid is the desired product, 1-Hydrazino-3-(methylthio)propan-2-ol. The reported yield for this scale is approximately 120.10 g.[1]

Safety Precautions:

• Hydrazine hydrate is toxic and corrosive. Handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Epoxides are potential mutagens. Avoid inhalation and skin contact.

• The reaction of epoxides with nucleophiles can be exothermic. Maintain controlled addition and monitor the temperature closely.

Mandatory Visualizations

Caption: Synthesis pathway for 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Troubleshooting workflow for low yield in the synthesis.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 3. reddit.com [reddit.com]

Technical Support Center: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol, focusing on potential side reactions and their mitigation.

Issue/Question	Potential Cause(s)	Recommended Solutions
Low Yield of the Desired Product	1. Incomplete Reaction: The reaction may not have gone to completion. 2. Formation of Side Products: Significant formation of byproducts reduces the yield of the target molecule. The most common side product is the N,N'-bis(2-hydroxy-3-(methylthio)propyl)hydrazine formed by double alkylation of hydrazine. 3. Product Loss During Work-up: The product is water-soluble, and significant amounts can be lost during aqueous extraction phases.	1. Optimize Reaction Time and Temperature: Monitor the reaction progress using TLC or GC-MS to ensure the consumption of the starting epoxide. 2. Control Stoichiometry and Addition Rate: Use a significant excess of hydrazine hydrate. Add the 2-(methylthiomethyl)oxirane dropwise to the heated hydrazine hydrate solution to maintain a high local concentration of hydrazine, which favors mono-alkylation. 3. Minimize Aqueous Extractions: If possible, use a continuous liquid-liquid extractor or saturate the aqueous phase with a salt like NaCl before extraction to reduce the solubility of the product.
Presence of a Higher Molecular Weight Impurity in Mass Spectrometry Analysis	N,N'-bis(2-hydroxy-3-(methylthio)propyl)hydrazine Formation: This side product results from the reaction of two molecules of 2-(methylthiomethyl)oxirane with one molecule of hydrazine.	Slow Addition of Epoxide: A slow, controlled addition of the epoxide to a well-stirred, large excess of hydrazine hydrate is crucial to minimize this side reaction. Purification: This byproduct can often be separated from the desired product by column chromatography on silica gel or by vacuum distillation, although the high boiling point of both compounds can make distillation challenging.
Observation of an Isomeric Impurity in NMR or GC Analysis	Lack of Regioselectivity in Epoxide Ring-Opening: While the nucleophilic attack of hydrazine is expected to occur at the less sterically hindered primary carbon of the epoxide, some attack may occur at the secondary carbon, leading to the formation of the isomeric product, 2-hydrazino-3-(methylthio)propan-1-ol.	Control of Reaction Temperature: Lowering the reaction temperature may improve the regioselectivity of the nucleophilic attack, favoring the formation of the desired primary amine. However, this may also decrease the reaction rate.
Formation of a Viscous, Insoluble Residue	Polymerization of the Epoxide: 2-(methylthiomethyl)oxirane can undergo polymerization, especially in the presence of acidic or basic catalysts, or at elevated temperatures. The product itself, being an alcohol, could potentially initiate polymerization.	Maintain a Hydrazine-Rich Environment: The slow addition of the epoxide to a large excess of hydrazine ensures that the primary reaction is with hydrazine rather than polymerization. Ensure Purity of Starting Materials: Impurities in the epoxide could catalyze polymerization.
Product Degradation Upon Storage or During Purification	Oxidation or Thermal Instability of the Hydrazine Moiety: Hydrazines can be susceptible to oxidation by atmospheric oxygen, and can also be thermally unstable.	Inert Atmosphere: Conduct the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Avoid Excessive Heat: During purification by distillation, use a high vacuum to lower the boiling point and minimize thermal stress on the compound. Proper Storage: Store the purified product under an inert atmosphere, protected from light, and at a low temperature.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield and purity I can expect for the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol?

A1: Based on published procedures, a yield of around 88% with a purity of approximately 97% can be achieved. However, this is highly dependent on the reaction conditions and the effectiveness of the purification process.

Q2: What is the most critical parameter to control to minimize side reactions?

A2: The most critical parameter is the slow and controlled addition of the 2-(methylthiomethyl)oxirane to a large excess of hydrazine hydrate. This maintains a high concentration of hydrazine relative to the epoxide, which significantly favors the desired mono-alkylation over double alkylation and polymerization.

Q3: How can I effectively purify the final product?

A3: The primary method for purification is vacuum distillation to remove excess hydrazine hydrate and lower-boiling impurities. For higher purity, column chromatography on silica gel can be employed, although care must be taken to avoid product degradation on the stationary phase.

Q4: Is 1-Hydrazino-3-(methylthio)propan-2-ol stable?

A4: Hydrazine derivatives can be sensitive to air and heat. It is recommended to handle and store the compound under an inert atmosphere and at reduced temperatures to prevent degradation.

Quantitative Data Summary

Parameter	Value	Reference
Reported Yield	88.30%	[1]
Reported Purity (Gas Chromatography)	96.8%	[1]
Starting Materials Ratio (Hydrazine hydrate : 2-(methylthiomethyl)oxirane)	~4.5 : 1 (molar equivalent)	[1]
Reaction Temperature	90°C	[1]

Experimental Protocol

This protocol is based on a reported synthesis and incorporates best practices to minimize side reactions.

Materials:

• 2-(methylthiomethyl)oxirane (1-methylthio-2,3-epoxypropane)

• Hydrazine hydrate (80% solution in water)

• Deionized water

• Sodium chloride

• Dichloromethane (or other suitable extraction solvent)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, a dropping funnel, a thermometer, and a magnetic stirrer, add 226.25 g of hydrazine hydrate.[1]

• Heating: Heat the hydrazine hydrate to 90°C with stirring.[1]

• Epoxide Addition: Slowly add 104.17 g of 2-(methylthiomethyl)oxirane dropwise from the addition funnel over a period of 2-3 hours, ensuring the reaction temperature is maintained at 90°C.[1]

• Reaction Monitoring: After the addition is complete, continue stirring at 90°C for an additional 1-2 hours. Monitor the reaction progress by TLC or GC to confirm the consumption of the starting epoxide.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove excess hydrazine hydrate and water. This will result in a viscous, colorless liquid.[1]

• Purification:

  • Purify the crude product by vacuum distillation to obtain 1-Hydrazino-3-(methylthio)propan-2-ol as a colorless liquid.

  • For higher purity, the distilled product can be further purified by column chromatography on silica gel.

Visualizations

Reaction Pathway and Major Side Reaction

Caption: Main reaction pathway and the formation of the major side product.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Epoxide reduction with hydrazine on graphene: a first principles study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Hydrazino-3-(methylthio)propan-2-ol by Distillation

Welcome to the technical support center for the purification of 1-Hydrazino-3-(methylthio)propan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the distillation of this compound.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues during the vacuum distillation of 1-Hydrazino-3-(methylthio)propan-2-ol. Due to its high boiling point and potential for thermal degradation, careful control of distillation parameters is crucial.

Problem: No Distillate is Collected

If you are not observing any product distilling over, consult the following troubleshooting workflow.

Caption: Troubleshooting workflow for no distillate collection.

Problem: Product is Decomposing (Darkening, Gas Evolution)

Thermal decomposition is a significant risk due to the compound's structure. If you observe signs of decomposition, follow these steps.

Caption: Troubleshooting workflow for product decomposition.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation necessary for purifying 1-Hydrazino-3-(methylthio)propan-2-ol?

A1: The compound has a very high boiling point at atmospheric pressure, estimated to be around 339 °C.[1][2][3] Heating to this temperature would likely cause significant decomposition. Vacuum distillation allows the compound to boil at a much lower temperature, preserving its integrity.[4]

Q2: What is the expected boiling point of 1-Hydrazino-3-(methylthio)propan-2-ol under vacuum?

A2: The exact boiling point will depend on the vacuum pressure achieved. As a general principle, reducing the pressure significantly lowers the boiling point.[4] For a compound with an atmospheric boiling point of ~339°C, the boiling point at 1 mmHg would be approximately 150-170°C. It is crucial to monitor both temperature and pressure to control the distillation.

Q3: What are common impurities I might encounter?

A3: Since 1-Hydrazino-3-(methylthio)propan-2-ol is an intermediate in the synthesis of Nifuratel, common impurities may include unreacted starting materials or byproducts from the synthesis.[5][6][7] These could include excess hydrazine hydrate or products of side reactions. Analytical testing (e.g., GC-MS, NMR) of the crude material is recommended to identify potential impurities.

Q4: How can I prevent bumping during distillation?

A4: Bumping, or the sudden, violent boiling of a liquid, is common in vacuum distillation. To prevent this, use a magnetic stir bar for vigorous stirring of the distillation pot. Boiling chips are not effective under vacuum.[8] A Claisen adapter can also help prevent bumps from contaminating the distillate.[8]

Q5: What safety precautions should I take?

A5: Hydrazine derivatives can be toxic and should be handled with care in a well-ventilated fume hood.[9] Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Given that the distillation is under vacuum, there is a risk of implosion, so using a blast shield is highly recommended.[8]

Experimental Protocols

General Vacuum Distillation Protocol

This protocol provides a general guideline. Optimal parameters should be determined empirically for your specific setup and crude material purity.

Materials and Equipment:

• Round-bottom flask (distillation pot)

• Claisen adapter

• Short-path distillation head with condenser and vacuum connection

• Receiving flask(s)

• Thermometer and adapter

• Heating mantle with stirrer

• Magnetic stir bar

• Vacuum pump

• Vacuum gauge (e.g., McLeod or Pirani gauge)

• Cold trap (recommended to protect the pump)

• Inert gas source (e.g., Nitrogen or Argon)

• Appropriate clamps and stands

• Vacuum grease

Procedure:

• Preparation:

  • Ensure all glassware is clean and dry.

  • Add the crude 1-Hydrazino-3-(methylthio)propan-2-ol and a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

  • Assemble the distillation apparatus as shown in the workflow diagram below. Lightly grease all ground-glass joints to ensure a good seal.

  • Position the thermometer bulb so that the top of the bulb is level with the bottom of the side-arm leading to the condenser.

  • Connect the condenser to a circulating coolant source.

  • Place a cold trap between the distillation apparatus and the vacuum pump.

• Distillation:

  • Begin stirring the contents of the distillation pot.

  • Slowly and carefully apply the vacuum. The pressure should drop to below 5 mmHg, ideally to around 1 mmHg.

  • Once the desired vacuum is stable, begin to gently heat the distillation pot with the heating mantle.

  • Monitor the temperature and pressure closely. You may observe some initial outgassing or distillation of low-boiling impurities.

  • Gradually increase the temperature until the product begins to distill. Record the temperature range over which the main fraction is collected and the corresponding pressure.

  • Collect any forerun (lower boiling impurities) in a separate receiving flask.

  • Change receiving flasks to collect the pure 1-Hydrazino-3-(methylthio)propan-2-ol fraction.

  • Do not distill to dryness to avoid the formation of potentially explosive residues.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the system to cool under vacuum.

  • Once cooled, slowly and carefully vent the system to atmospheric pressure with an inert gas.

  • Disassemble the apparatus and characterize the purified product.

Caption: General experimental workflow for vacuum distillation.

Data Presentation

The following table summarizes key physical and safety data for 1-Hydrazino-3-(methylthio)propan-2-ol.

Property	Value	Reference
Molecular Formula	C₄H₁₂N₂OS	[2][10]
Molecular Weight	136.22 g/mol	[10]
Boiling Point (atm)	339.1 ± 32.0 °C	[2][3]
Density	1.146 g/cm³	[2]
Flash Point	158.9 °C	[1]

The next table provides a hypothetical example of expected boiling points at different vacuum pressures, based on general principles of vacuum distillation for high-boiling compounds. These are estimates and should be confirmed experimentally.

Vacuum Pressure (mmHg)	Estimated Boiling Point (°C)
10	180 - 200
5	165 - 185
1	150 - 170
0.5	140 - 160

References

• 1. chemistai.org [chemistai.org]
• 2. 1-Hydrazino-3-(methylthio)propan-2-ol｜lookchem [lookchem.com]
• 3. 1-Hydrazino-3-(methylthio)propan-2-ol | CAS#:14359-97-8 | Chemsrc [chemsrc.com]
• 4. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 5. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [m.chemicalbook.com]
• 6. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 7. China 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8,Buy 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8 Online -china-sinoway.com [china-sinoway.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Sciencemadness Discussion Board - Distillation of Hydrazine Hydrate in Glass Apparatus - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. 1-Hydrazino-3-(methylthio)propan-2-ol | C4H12N2OS | CID 85723 - PubChem [pubchem.ncbi.nlm.nih.gov]

optimizing reaction conditions for Nifuratel synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for Nifuratel synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for Nifuratel?

A1: The most frequently reported synthetic routes for Nifuratel typically culminate in the condensation of an N-amino-5-(methylthiomethyl)-2-oxazolidinone intermediate with 5-nitrofurfural. One common pathway starts from epichlorohydrin, which is reacted with methyl mercaptan and then hydrazine hydrate, followed by cyclization to form the key oxazolidinone intermediate.[1][2] An alternative approach involves a "one-pot" method to simplify the preparation of intermediates and improve overall yield.[3]

Q2: What is a typical yield for the final condensation step in Nifuratel synthesis?

A2: Reported yields for the final condensation step can vary. Some protocols have demonstrated high efficiency, achieving yields around 85.6%.[1] However, overall process yields are often lower, with some optimized "one-pot" methods reporting total yields of over 30% with high purity.[3]

Q3: What are the recommended solvents for the final reaction and purification?

A3: Ethanol is a commonly used solvent for the condensation reaction between the oxazolidinone intermediate and 5-nitrofurfural.[1] For purification, recrystallization using either ethanol or glacial acetic acid is a preferred method to obtain a high-purity final product.[1][2]

Q4: Are there any significant safety precautions to consider during the synthesis?

A4: Yes. One of the synthetic routes involves a ring-closing reaction that can be performed under alkaline conditions using sodium methoxide. This method is preferred as it avoids the use of metallic sodium, enhancing production safety.[2] Additionally, methyl mercaptan, used in some initial steps, is a toxic and flammable gas with a strong odor, requiring proper handling in a well-ventilated fume hood.

Troubleshooting Guide

Issue 1: Low Yield of Final Nifuratel Product

Low product yield is a common challenge. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution	Justification / Notes
Incomplete Reaction	Monitor the reaction progress using TLC or HPLC until the limiting reactant (typically the amino-oxazolidinone intermediate) is consumed.[1]	The reaction of the intermediate with 5-nitrofurfural can take several hours (e.g., 14 hours at 20°C).[1]
Suboptimal Temperature	Maintain the initial addition of 5-nitrofurfural at a low temperature (e.g., 0°C) before allowing the reaction to proceed at a higher temperature (e.g., 20°C).[1]	Controlling the initial temperature can help minimize the formation of side products.
Degradation of Reactants	Use fresh 5-nitrofurfural, as it can be sensitive to light and degradation over time.	Purity of starting materials is crucial for achieving high yields.
Losses During Purification	Optimize the recrystallization process. If using glacial acetic acid, ensure the product is thoroughly washed with alcohol and water to remove residual acid.[2]	Nifuratel has limited solubility in some solvents at room temperature; ensure complete dissolution during heating and controlled cooling for crystallization.
Water in Reaction Mixture	In the synthesis of the intermediate from methylthio propylene oxide and hydrazine hydrate, ensure residual water is removed, for example, by azeotropic distillation with ethanol.[3]	Water can interfere with subsequent reaction steps and reduce the yield of the intermediate.

Issue 2: Product Purity Issues & Impurity Formation

The presence of impurities can affect the quality and efficacy of the final product.

Potential Cause	Recommended Solution	Justification / Notes
Side Reactions	Control the reaction temperature and stoichiometry of reactants carefully. The molar ratio of the amino-oxazolidinone intermediate to 5-nitrofurfural should be optimized (e.g., 1:1.1).[1]	Excess aldehyde can lead to the formation of azine impurities (e.g., 5-Nitrofuraldazine, Impurity B).[4]
Unreacted Starting Materials	Ensure the reaction goes to completion by monitoring via TLC/HPLC. Extend the reaction time if necessary.[1]	The presence of unreacted 5-nitrofurfural diacetate (Impurity A) or the amino intermediate indicates an incomplete reaction.[4]
Ineffective Purification	Perform recrystallization from a suitable solvent like ethanol or glacial acetic acid.[1][2] For stubborn impurities, column chromatography may be required.	Recrystallization is effective for removing most common impurities, with some methods achieving >99.8% purity.[3]
Product Degradation	Purify the product under light-protected conditions, as nitrofuran compounds can be light-sensitive.[2]	Degradation can lead to a complex impurity profile.

Quantitative Data Summary

The following tables summarize key quantitative data from cited experimental protocols.

Table 1: Reaction Conditions for Final Condensation Step

Parameter	Value	Reference
Intermediate 4	130 g (0.8 mol)	[1]
5-Nitrofurfural	124 g (0.88 mol)	[1]
Solvent	Ethanol (1.0 L)	[1]
Initial Temperature	0 °C	[1]
Reaction Temperature	20 °C	[1]
Reaction Time	14 hours	[1]
Reported Yield	85.6%	[1]

Table 2: Optimized "One-Pot" Synthesis Results

Parameter	Value	Reference
Method	"Cooking all things in one pot"	[3]
Reported Purity	> 99.8%	[3]
Reported Overall Yield	> 30%	[3]

Experimental Protocols

Protocol 1: Synthesis of Nifuratel (Final Step)

This protocol is adapted from patent literature.[1]

• Dissolve the key intermediate, 3-amino-5-((methylthio)methyl)oxazolidin-2-one (130g, 0.8 mol), in ethanol (1.0 L) in a suitable reaction vessel.

• Cool the solution to 0°C using an ice bath.

• Slowly add 5-nitrofurfural (124g, 0.88 mol) to the cooled solution while maintaining the temperature at 0°C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to 20°C.

• Stir the reaction mixture at 20°C for 14 hours. Monitor the disappearance of the starting material (intermediate) using Thin Layer Chromatography (TLC).

• Once the reaction is complete, collect the precipitated solid product by suction filtration.

• Wash the filter cake with a small amount of cold ethanol.

• Purify the crude product by recrystallization from ethanol to obtain pure Nifuratel.

Protocol 2: Preparation of 5-Nitro-2-furaldehyde Diacetate

This protocol describes the nitration of 2-furaldehyde diacetate.[5]

• Prepare a nitrating mixture by adding fuming nitric acid (43.7 g, d=1.5 g/ml) to acetic anhydride (143 g) at 0°C.

• Prepare a solution of 2-furaldehyde diacetate (49.5 g) in acetic anhydride (51 g).

• Add the 2-furaldehyde diacetate solution dropwise to the nitrating mixture over 30-40 minutes, ensuring the temperature does not exceed -5°C.

• Stir the mixture for an additional 3 hours at this temperature.

• Pour the reaction mixture onto crushed ice.

• Neutralize the mixture by adding a 40% sodium hydroxide solution with stirring until an oil separates completely.

• Separate the aqueous layer. To the remaining oil, cautiously add an equal volume of pyridine in small portions to facilitate recyclization.

• Warm the mixture for a period, then dilute with 2-3 volumes of ice-water.

• Filter the resulting precipitate and wash it with dilute acetic acid, followed by water, until it is free of pyridine.

• The crude product can be recrystallized from ethanol to yield pure 5-nitro-2-furaldehyde diacetate.

Visualized Workflows and Pathways

Caption: Synthetic pathway for Nifuratel starting from epichlorohydrin.

Caption: Troubleshooting workflow for diagnosing low reaction yield.

References

• 1. CN112457304A - Preparation method of nifuratel - Google Patents [patents.google.com]
• 2. CN102863434A - Synthetic method of nifuratel - Google Patents [patents.google.com]
• 3. CN103232445A - Method for preparing nifuratel - Google Patents [patents.google.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. prepchem.com [prepchem.com]

Technical Support Center: 1-Hydrazino-3-(methylthio)propan-2-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Hydrazino-3-(methylthio)propan-2-ol.

Frequently Asked Questions (FAQs)

Q1: What is 1-Hydrazino-3-(methylthio)propan-2-ol and what is its primary application?

A1: 1-Hydrazino-3-(methylthio)propan-2-ol, also known as 3-methylmercapto-2-hydroxy-propyl hydrazine, is an important organic intermediate.[1] Its primary application is in the synthesis of the antibacterial and antiprotozoal drug, Nifuratel.[2][] Consequently, it is sometimes referred to as a "Nifuratel Impurity".

Q2: What is the common synthesis method for 1-Hydrazino-3-(methylthio)propan-2-ol?

A2: The most common synthesis method involves the reaction of a glycidyl ether, specifically 1-methylthio-2,3-epoxypropane, with hydrazine hydrate.[1] The reaction is typically carried out by heating hydrazine hydrate and then adding the glycidyl ether under controlled temperature conditions.[1]

Q3: What are the potential impurities I might encounter in a batch of 1-Hydrazino-3-(methylthio)propan-2-ol?

A3: Common impurities can be categorized as synthesis-related impurities and potential degradation products. These may include unreacted starting materials, byproducts from the synthesis process, and degradation products formed during storage or handling.

Troubleshooting Guide: Common Impurities and Their Identification

This guide details the common impurities found in 1-Hydrazino-3-(methylthio)propan-2-ol, their potential sources, and recommended analytical methods for their detection and quantification.

Synthesis-Related Impurities

These impurities are formed during the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

1. Unreacted Starting Materials:

• Hydrazine (N₂H₄): Due to its high reactivity and potential genotoxicity, residual hydrazine is a critical impurity to monitor.[4][5]

• 1-Methylthio-2,3-epoxypropane: The presence of the unreacted epoxide can lead to the formation of other impurities and may affect downstream reactions.

2. Synthesis Byproducts:

• N,N'-bis(2-hydroxy-3-(methylthio)propyl)hydrazine : This is a common byproduct formed when the desired product, a monosubstituted hydrazine, reacts with a second molecule of the epoxide starting material.[6] This overalkylation is a known issue in reactions of hydrazines with epoxides.[6]

Potential Degradation Products

The stability of 1-Hydrazino-3-(methylthio)propan-2-ol has not been extensively reported in publicly available literature. However, based on its structure, potential degradation pathways could include:

• Oxidation Products: The hydrazine and thioether moieties are susceptible to oxidation. This could lead to the formation of various oxidized species, especially if the compound is exposed to air or oxidizing agents.

• Decomposition Products: Thermal stress could lead to decomposition, although specific products are not well-documented.

Summary of Potential Impurities

Impurity Name	Impurity Type	Potential Source
Hydrazine	Starting Material	Incomplete reaction or excess reagent used in synthesis.
1-Methylthio-2,3-epoxypropane	Starting Material	Incomplete reaction.
N,N'-bis(2-hydroxy-3-(methylthio)propyl)hydrazine	Synthesis Byproduct	Reaction of 1-Hydrazino-3-(methylthio)propan-2-ol with a second molecule of epoxide.[6]
Oxidized derivatives	Degradation Product	Exposure to air or oxidizing conditions.

Experimental Protocols

Protocol 1: General Method for Impurity Analysis by High-Performance Liquid Chromatography (HPLC)

Given the lack of a specific, published HPLC method for this compound's impurity profile, a general approach based on methods for similar compounds is provided. Method development and validation are crucial.

Objective: To separate and quantify 1-Hydrazino-3-(methylthio)propan-2-ol from its potential impurities.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Columns and Mobile Phases (to be optimized):

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is likely to be effective.

Detection:

• Hydrazine-containing compounds often lack a strong chromophore, making UV detection challenging at low levels.[4] Derivatization with a UV-active agent may be necessary for sensitive detection of hydrazine and its derivatives.[4] Alternatively, a detector such as an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (MS) can be used.

General Procedure (for method development):

• Prepare a standard solution of 1-Hydrazino-3-(methylthio)propan-2-ol of known concentration.

• Prepare a sample solution of the batch to be tested.

• Inject the standard and sample solutions into the HPLC system.

• Develop a gradient elution method to achieve separation of the main peak from any impurity peaks.

• Identify potential impurities by comparing retention times with known standards (if available) or by using a mass spectrometer detector.

• Quantify impurities based on their peak areas relative to the main peak or a standard of the impurity.

Protocol 2: Gas Chromatography (GC) for Residual Hydrazine

Due to its volatility, residual hydrazine can also be analyzed by Gas Chromatography (GC), often with derivatization.[5][7]

Objective: To determine the level of residual hydrazine in the sample.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or a Nitrogen-Phosphorus Detector (NPD).

Derivatization:

• Hydrazine is often derivatized to make it more amenable to GC analysis and to enhance its detectability.[5] A common derivatizing agent is acetone, which reacts with hydrazine to form acetone azine.[5]

General Procedure:

• Prepare a calibration curve using standard solutions of hydrazine derivatized under the same conditions as the sample.

• Dissolve a known amount of the 1-Hydrazino-3-(methylthio)propan-2-ol sample in a suitable solvent containing the derivatizing agent (e.g., acetone).

• Allow the derivatization reaction to proceed to completion.

• Inject an aliquot of the derivatized sample solution into the GC.

• Quantify the amount of hydrazine based on the peak area of the derivative and the calibration curve.

Logical Workflow for Impurity Investigation

The following diagram illustrates a logical workflow for identifying and addressing impurities during the use of 1-Hydrazino-3-(methylthio)propan-2-ol in a research or development setting.

Caption: Workflow for impurity identification and resolution.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 4. A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sielc.com [sielc.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the production of Nifuratel.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and scale-up of 1-Hydrazino-3-(methylthio)propan-2-ol.

Issue	Potential Cause(s)	Recommended Action(s)
Low Reaction Yield	Incomplete reaction; Side reactions; Loss of product during workup.	- Reaction Monitoring: Monitor reaction progress by TLC or HPLC to ensure completion. - Temperature Control: Maintain the reaction temperature strictly at the recommended level (e.g., 90°C) to avoid side reactions. - Reagent Quality: Use high-purity starting materials. - Workup Optimization: Minimize aqueous washes if the product shows significant water solubility. Consider extraction with a more polar solvent.
Product Purity Issues	Presence of unreacted starting materials; Formation of byproducts (e.g., diamino-propanol derivatives, oxidation products).	- Control of Stoichiometry: Use a slight excess of hydrazine hydrate to ensure complete conversion of the epoxide. - Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the thioether and hydrazine moieties. - Purification Strategy: For persistent impurities, consider column chromatography using silica gel with a polar eluent system (e.g., ethyl acetate/hexane) or recrystallization from a suitable solvent mixture like ethanol/water.[1]
Difficult Product Isolation	The product is a viscous oil or has high water solubility.	- Solvent Removal: Ensure complete removal of excess hydrazine hydrate and any solvent under reduced pressure. - Salt Formation: Consider converting the product to its hydrochloride salt to facilitate precipitation and isolation. - Extraction: Use a suitable organic solvent for extraction. If the product is highly polar, continuous extraction may be necessary.
Exothermic Reaction During Scale-up	The reaction between the epoxide and hydrazine is exothermic and can become difficult to control on a larger scale.	- Slow Addition: Add the glycidyl ether to the heated hydrazine hydrate solution slowly and controllably to manage the heat evolution. - Efficient Cooling: Ensure the reactor is equipped with an efficient cooling system to dissipate the heat of reaction. - Solvent Choice: Consider using a solvent with a boiling point that can act as a heat sink in case of a cooling failure.
Discoloration of Product	Oxidation of the product or impurities.	- Inert Atmosphere: As mentioned, perform the reaction and workup under an inert atmosphere. - Storage: Store the final product under an inert gas at low temperatures (2-8°C) and protected from light to maintain stability.[1]

Frequently Asked Questions (FAQs)

Q1: What is the typical synthesis route for 1-Hydrazino-3-(methylthio)propan-2-ol?

A1: The most common laboratory-scale synthesis involves the ring-opening of 1-(methylthio)-2,3-epoxypropane (a glycidyl ether) with hydrazine hydrate. The reaction is typically heated to drive it to completion.

Q2: What are the critical safety precautions when working with hydrazine hydrate, especially on a larger scale?

A2: Hydrazine hydrate is toxic and corrosive. It is also a potent reducing agent and can react violently with oxidizing agents. Key safety precautions include:

• Ventilation: Always work in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Inert Atmosphere: Handle hydrazine hydrate under an inert atmosphere to prevent contact with air and potential oxidation.

• Material Compatibility: Use reactors and equipment made of compatible materials (e.g., glass, stainless steel). Avoid contact with copper, brass, and other reactive metals.

• Waste Disposal: Neutralize any hydrazine-containing waste before disposal according to institutional safety guidelines.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane). The disappearance of the starting epoxide spot and the appearance of the more polar product spot indicate reaction progression. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be employed.

Q4: What are the common impurities I might encounter and how can I remove them?

A4: Common impurities may include unreacted 1-(methylthio)-2,3-epoxypropane and byproducts from the reaction of the product with another molecule of the epoxide. Purification can be achieved through:

• Distillation: If the product is thermally stable, vacuum distillation can be used to remove less volatile impurities.

• Column Chromatography: For lab-scale purification, silica gel column chromatography with a polar eluent is effective.[1]

• Crystallization: If the product is a solid or can be converted to a crystalline salt, recrystallization is a good method for purification.

Q5: The product is a thick, colorless liquid. How can I best handle and store it?

A5: As a viscous liquid, it is best handled by warming it slightly to reduce its viscosity for easier transfer. For storage, it is recommended to keep it in a tightly sealed container under an inert atmosphere (like nitrogen or argon) at refrigerated temperatures (2-8°C) to prevent degradation.[1]

Experimental Protocols

Laboratory-Scale Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Hydrazine hydrate (~80%)	50.06	226.25 g	~3.62
1-(Methylthio)-2,3-epoxypropane	104.17	104.17 g	1.00

Procedure:

• To a 1000 mL reaction flask equipped with a magnetic stirrer, condenser, and dropping funnel, add 226.25 g of hydrazine hydrate.

• Heat the hydrazine hydrate to 90°C with stirring.

• Slowly add 104.17 g of 1-(methylthio)-2,3-epoxypropane to the reaction flask via the dropping funnel, maintaining the reaction temperature at 90°C.

• After the addition is complete, continue to stir the reaction mixture at 90°C for an additional 2-3 hours, or until TLC/HPLC analysis indicates the complete consumption of the starting epoxide.

• Cool the reaction mixture to room temperature.

• Remove the excess hydrazine hydrate under reduced pressure.

• The resulting thick, colorless liquid is crude 1-Hydrazino-3-(methylthio)propan-2-ol.

Expected Outcome:

• Yield: Approximately 120.10 g (88.30%)

• Purity (by GC): ~96.8%

Visualizations

Synthesis Pathway

Caption: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Troubleshooting Workflow

Caption: Troubleshooting workflow for synthesis.

References

• 1. 1-Hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 | Benchchem [benchchem.com]

Technical Support Center: Solvent Effects on 1-Hydrazino-3-(methylthio)propan-2-ol Reaction Kinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the reaction kinetics of 1-Hydrazino-3-(methylthio)propan-2-ol. The resources herein address common experimental challenges, particularly the influence of solvent choice on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: How does solvent polarity generally affect the reaction rate of 1-Hydrazino-3-(methylthio)propan-2-ol?

A1: The effect of solvent polarity on the reaction rate of 1-Hydrazino-3-(methylthio)propan-2-ol, which contains a nucleophilic hydrazine group, depends on the specific reaction mechanism. For reactions where the transition state is more polar than the reactants, polar solvents tend to increase the reaction rate by stabilizing the transition state. Conversely, if the reactants are more stabilized by the solvent than the transition state, a polar solvent may decrease the reaction rate. For nucleophilic substitution reactions involving hydrazines, polar solvents can enhance reaction rates by stabilizing charged intermediates and transition states.[1][2] However, for less reactive molecules, the influence of solvent polarity on reaction kinetics can be more pronounced.[3]

Q2: What types of solvents are recommended for kinetic studies of this compound?

A2: A range of solvents with varying polarities should be screened to understand the solvent's role in the reaction mechanism. Commonly used solvents for kinetic studies include:

• Protic Solvents: (e.g., water, methanol, ethanol) - Capable of hydrogen bonding and can solvate both cations and anions effectively.

• Aprotic Polar Solvents: (e.g., DMSO, DMF, acetonitrile) - Possess large dipole moments but do not have acidic protons. They are good at solvating cations.

• Nonpolar Solvents: (e.g., hexane, toluene, dichloromethane) - Have low dielectric constants and are unable to stabilize charged species effectively.

The choice of solvent can significantly impact the selectivity and yield of the desired product.[2]

Q3: Can the hydroxyl and methylthio groups on 1-Hydrazino-3-(methylthio)propan-2-ol influence solvent effects?

A3: Yes. The hydroxyl group can participate in hydrogen bonding with protic solvents, which can affect the nucleophilicity of the nearby hydrazine group. The methylthio group is generally less interactive but can contribute to the overall polarity and polarizability of the molecule, influencing its solubility and the stability of reaction intermediates in different solvents.

Q4: Are there any known catalytic effects to be aware of when studying the kinetics of this molecule?

A4: Reactions of hydrazones, which can be formed from 1-Hydrazino-3-(methylthio)propan-2-ol, can be acid-catalyzed.[3] Therefore, the presence of acidic or basic impurities in the solvents or reactants can significantly influence the observed reaction rates. It is crucial to use high-purity, dry solvents and to consider the potential for auto-catalysis or catalysis by reaction byproducts.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental investigation of solvent effects on the reaction kinetics of 1-Hydrazino-3-(methylthio)propan-2-ol.

Problem	Possible Causes	Troubleshooting Steps
Inconsistent or non-reproducible kinetic data	1. Presence of water or other impurities in the solvents. 2. Temperature fluctuations during the experiment. 3. Variability in reactant concentrations. 4. Degradation of 1-Hydrazino-3-(methylthio)propan-2-ol or other reactants.	1. Use freshly distilled or high-purity, anhydrous solvents. 2. Employ a thermostated reaction vessel to maintain a constant temperature. 3. Prepare stock solutions of reactants and use precise pipetting techniques. 4. Check the stability of the compound under the reaction conditions by running control experiments (e.g., monitoring the starting material in the solvent without the other reactant).
Reaction rate is too fast or too slow to measure accurately	1. Inappropriate solvent choice. 2. Incorrect concentration of reactants. 3. Wrong temperature for the kinetic run.	1. If the reaction is too fast, switch to a less polar or more viscous solvent. If too slow, consider a more polar solvent or a catalyst. 2. Adjust the concentrations of the reactants to bring the reaction half-life into a measurable range. 3. Lower the temperature to slow down a fast reaction or increase it to speed up a slow one.
Side reactions or unexpected products are observed	1. The solvent may be participating in the reaction. 2. The chosen solvent may favor an alternative reaction pathway. 3. The presence of oxygen can lead to oxidation of the hydrazine or thioether moiety.	1. Select an inert solvent that is not expected to react with the starting materials or intermediates. 2. Analyze the product mixture using techniques like LC-MS or GC-MS to identify byproducts and adjust the solvent to favor the desired reaction. 3. Degas the solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Poor solubility of reactants in the chosen solvent	1. Mismatch between the polarity of the reactants and the solvent.	1. Use a co-solvent system to improve solubility. 2. Choose a solvent with a polarity that is a better match for all reactants.

Data Presentation

The following table is a template for summarizing quantitative data on the effect of different solvents on the reaction kinetics of 1-Hydrazino-3-(methylthio)propan-2-ol with a generic electrophile.

Solvent	Dielectric Constant (ε)	Rate Constant (k) (M⁻¹s⁻¹)	Activation Energy (Ea) (kJ/mol)
Hexane	1.89	Hypothetical Value	Hypothetical Value
Dichloromethane	8.93	Hypothetical Value	Hypothetical Value
Acetonitrile	37.5	Hypothetical Value	Hypothetical Value
Ethanol	24.5	Hypothetical Value	Hypothetical Value
Methanol	32.7	Hypothetical Value	Hypothetical Value
Water	80.1	Hypothetical Value	Hypothetical Value

Note: The values in this table are for illustrative purposes only and should be replaced with experimentally determined data.

Experimental Protocols

A general methodology for studying the solvent effects on the reaction kinetics of 1-Hydrazino-3-(methylthio)propan-2-ol is provided below.

Objective: To determine the second-order rate constant for the reaction of 1-Hydrazino-3-(methylthio)propan-2-ol with an electrophile in various solvents.

Materials:

• 1-Hydrazino-3-(methylthio)propan-2-ol

• Electrophile of interest

• A selection of high-purity, anhydrous solvents (e.g., hexane, acetonitrile, methanol)

• Thermostated UV-Vis spectrophotometer or other suitable analytical instrument (e.g., NMR, HPLC)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 1-Hydrazino-3-(methylthio)propan-2-ol of known concentration in each of the selected solvents.

  • Prepare a stock solution of the electrophile of known concentration in each of the selected solvents.

• Kinetic Run:

  • Equilibrate the stock solutions and the reaction cuvette to the desired temperature in the thermostated sample holder of the spectrophotometer.

  • Pipette a known volume of the 1-Hydrazino-3-(methylthio)propan-2-ol solution into the cuvette.

  • Initiate the reaction by adding a known volume of the electrophile stock solution to the cuvette.

  • Immediately start monitoring the change in absorbance at a wavelength where one of the reactants or products has a distinct absorption.

• Data Analysis:

  • Record the absorbance data as a function of time.

  • Assuming pseudo-first-order conditions (if one reactant is in large excess), plot the natural logarithm of the absorbance (or concentration) versus time. The slope of the resulting straight line will be the pseudo-first-order rate constant (k').

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of the reactant in excess.

  • Repeat the experiment with different concentrations of the excess reactant to confirm the reaction order.

  • Perform the entire procedure in each of the chosen solvents.

Visualizations

Caption: Experimental workflow for kinetic analysis.

Caption: Factors influencing solvent effects on reaction rate.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Synthesis Routes for 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

1-Hydrazino-3-(methylthio)propan-2-ol is a key intermediate in the synthesis of various pharmaceuticals, most notably the broad-spectrum antimicrobial agent Nifuratel.[1][2][3] The efficiency, safety, and cost-effectiveness of its synthesis are critical for the overall manufacturing process of the final active pharmaceutical ingredient (API). This guide provides a comparative analysis of the primary synthesis routes for this compound, offering quantitative data, detailed experimental protocols, and workflow visualizations to aid researchers and process chemists in selecting the most suitable method for their needs.

Overview of Synthetic Strategies

Two principal synthetic routes for 1-Hydrazino-3-(methylthio)propan-2-ol have been identified in the literature, both of which typically utilize readily available starting materials. The key difference lies in the sequence of introducing the hydrazinyl and methylthio moieties.

Route 1: Epoxide Formation followed by Hydrazinolysis

This is the most commonly cited and apparently industrially applied method. It involves a two-step process starting from epichlorohydrin. First, the epoxide is formed by the reaction of epichlorohydrin with a source of methyl mercaptan. This intermediate, 2-(methylthiomethyl)-oxirane, is then subjected to nucleophilic ring-opening with hydrazine hydrate to yield the final product.

Route 2: Hydrazinolysis of a Halohydrin Precursor

An alternative approach involves the initial reaction of epichlorohydrin with a protected hydrazine, followed by the introduction of the methylthio group. This route is described in the context of a multi-step synthesis of Nifuratel and appears to be less direct for the specific preparation of 1-Hydrazino-3-(methylthio)propan-2-ol itself.

Quantitative Comparison of Synthesis Routes

The following table summarizes the key quantitative metrics for the primary synthesis route. Data for alternative routes is less defined in the public domain, reflecting the prevalence of Route 1.

Parameter	Route 1: Epoxide Formation then Hydrazinolysis
Starting Materials	Epichlorohydrin, Sodium methyl mercaptide, Hydrazine hydrate
Key Intermediate	2-(methylthiomethyl)-oxirane
Reported Yield	88.3%[2]
Reported Purity	96.8% (gas phase)[2]
Reaction Conditions	Step 1: 0-10°C; Step 2: 90-95°C[4]
Advantages	High yield, well-documented, straightforward two-step process.
Disadvantages	Use of volatile and odorous methyl mercaptan. Excess hydrazine hydrate required.

Experimental Protocols

Route 1: Synthesis via 2-(methylthiomethyl)-oxirane Intermediate

This protocol is based on procedures detailed in the patent literature.[2][4]

Step 1: Synthesis of 2-(methylthiomethyl)-oxirane

• To a reaction flask, add 130 ml of epichlorohydrin.

• Cool the flask in an ice bath to 0-10°C with stirring.

• Slowly add 500 ml of sodium methyl mercaptide solution dropwise over 1-2 hours, maintaining the temperature between 0-10°C.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 3 hours.

• Perform a liquid-liquid extraction to separate the organic phase.

• Dry the organic layer with anhydrous sodium sulfate and filter.

• Purify the filtrate by vacuum distillation, collecting the fraction at 42-60°C to obtain 2-(methylthiomethyl)-oxirane.

Step 2: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

• In a 1000 ml reaction flask, add 226.25 g of hydrazine hydrate and heat to 90°C.

• Add 104.17 g of 2-(methylthiomethyl)-oxirane (referred to as glycidyl ether in the source) dropwise while maintaining the reaction temperature at 90°C with stirring.[2]

• Continue the reaction for an additional 2 hours at 90-95°C after the addition is complete.[4]

• After the reaction, concentrate the mixture under reduced pressure to remove excess hydrazine hydrate and water.

• The resulting product is a thick, colorless liquid, 1-Hydrazino-3-(methylthio)propan-2-ol, with a reported yield of 88.3% and purity of 96.8%.[2]

Synthesis Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the described synthesis routes.

Caption: Workflow for Synthesis Route 1.

References

• 1. China 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8,Buy 1-Hydrazino-3-(methylthio)propan-2-ol Nifuratel Impurity 14359-97-8 Online -china-sinoway.com [china-sinoway.com]
• 2. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 3. 1-hydrazino-3-(methylthio)propan-2-ol CAS#: 14359-97-8 [amp.chemicalbook.com]
• 4. CN102863434A - Synthetic method of nifuratel - Google Patents [patents.google.com]

A Comparative Guide to 1-Hydrazino-3-(methylthio)propan-2-ol and Other Hydrazine Derivatives in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Hydrazine and its derivatives are fundamental building blocks in organic synthesis, prized for their ability to facilitate the construction of nitrogen-containing heterocyclic compounds. These structures form the core of numerous pharmaceuticals, agrochemicals, and advanced materials. This guide provides an objective comparison between the specialized reagent, 1-Hydrazino-3-(methylthio)propan-2-ol, and more conventional hydrazine derivatives like hydrazine hydrate and phenylhydrazine. The comparison focuses on their respective applications, performance supported by experimental data, and detailed synthetic protocols.

Section 1: 1-Hydrazino-3-(methylthio)propan-2-ol - A Specialized Intermediate for Nifuratel Synthesis

1-Hydrazino-3-(methylthio)propan-2-ol is a key intermediate primarily utilized in the synthesis of Nifuratel, a broad-spectrum antimicrobial agent effective against bacterial, protozoal, and fungal infections.[1] Its unique structure, featuring a hydroxyl group and a methylthioether moiety, is specifically designed for the construction of the 5-((methylthio)methyl)oxazolidin-2-one core of the final drug product.

The synthesis of Nifuratel via this intermediate involves a two-step process starting from 1-methylthio-2,3-epoxypropane. First, the epoxide is opened with hydrazine hydrate to yield 1-Hydrazino-3-(methylthio)propan-2-ol. This intermediate is then cyclized, typically with diethyl carbonate, to form 3-amino-5-((methylthio)methyl)oxazolidin-2-one, which is subsequently condensed with 5-nitro-2-furaldehyde to produce Nifuratel.[2][3]

Caption: Synthetic pathway of Nifuratel involving 1-Hydrazino-3-(methylthio)propan-2-ol.

Data Presentation: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

Reactant 1	Reactant 2	Product	Yield	Purity	Reference
1-Methylthio-2,3-epoxypropane	Hydrazine Hydrate	1-Hydrazino-3-(methylthio)propan-2-ol	88.30%	96.8%	[2]

Experimental Protocols

Protocol 1: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol [2]

• To a 1000 ml reaction flask, add 226.25 g of hydrazine hydrate.

• Heat the flask to 90°C with stirring.

• Slowly add 104.17 g of 1-methylthio-2,3-epoxypropane, ensuring the reaction temperature is maintained at 90°C.

• After the addition is complete, continue stirring at 90°C for a sufficient time to ensure the reaction goes to completion (monitoring by TLC is recommended).

• Remove the excess hydrazine hydrate by concentration under reduced pressure.

• The resulting product is a thick, colorless liquid, identified as 1-Hydrazino-3-(methylthio)propan-2-ol.

Protocol 2: Synthesis of 3-amino-5-((methylthio)methyl)oxazolidin-2-one (Analogous Procedure) [3]

• The crude viscous residue of 1-hydrazino-3-(methylthio)propan-2-ol from the previous step is used directly.

• Add an equimolar amount of diethyl carbonate to the residue.

• Add a catalytic amount of sodium methoxide solution (e.g., a solution of 1.5 g of sodium in 50 ml of methanol per ~0.4 mol of hydrazine derivative).

• Heat the reaction mixture at reflux on a steam bath for approximately 4 hours. During this time, the alcohol byproduct (ethanol) can be slowly distilled off.

• After the reaction is complete, the resulting mixture contains the desired product, 3-amino-5-((methylthio)methyl)oxazolidin-2-one, which can be carried forward to the next step, often after an acidic workup.

Section 2: General-Purpose Hydrazine Derivatives in Heterocycle Synthesis

In contrast to the specialized application of 1-Hydrazino-3-(methylthio)propan-2-ol, simpler derivatives like hydrazine hydrate and phenylhydrazine are workhorses in synthetic chemistry, most notably in the formation of pyrazoles and pyrazolones. The Knorr pyrazole synthesis, which involves the condensation of a hydrazine derivative with a β-ketoester such as ethyl acetoacetate, is a classic and widely used method.

The choice of the hydrazine derivative directly influences the final product's structure. Unsubstituted hydrazine hydrate yields an N-unsubstituted pyrazolone, whereas phenylhydrazine introduces a phenyl group at the N1 position of the heterocyclic ring.

Caption: General workflow for the synthesis of pyrazolones using hydrazine derivatives.

Data Presentation: Pyrazolone Synthesis from Ethyl Acetoacetate

Hydrazine Derivative	Catalyst / Conditions	Product	Yield	Reference
Hydrazine Hydrate	Ethanol, 60°C, 1 hr	3-Methyl-1H-pyrazol-5(4H)-one	Good (unspecified %)	[4]
Phenylhydrazine	Nano-ZnO, controlled conditions	3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one	95%	[5]
Phenylhydrazine	Reflux	3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one	Good (unspecified %)	[6]

Experimental Protocol

Protocol 3: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one [6]

• In a round-bottom flask, combine one mole of ethyl acetoacetate and one mole of phenylhydrazine.

• Heat the mixture at reflux for an appropriate amount of time (typically 1-3 hours, reaction progress can be monitored by TLC).

• Allow the reaction mixture to cool to room temperature.

• Upon cooling, the product often crystallizes. If not, the addition of a minimal amount of a solvent like ethanol followed by cooling in an ice bath can induce crystallization.

• Collect the crude product by filtration.

• Recrystallize the solid from diluted ethanol to obtain the pure 3-methyl-1-phenylpyrazol-5-one.

Section 3: Comparative Analysis

The primary distinction between 1-Hydrazino-3-(methylthio)propan-2-ol and simpler hydrazine derivatives lies in their synthetic utility, which is a direct consequence of their molecular structure.

• Structural Influence on Product: 1-Hydrazino-3-(methylthio)propan-2-ol contains a hydroxyl group and a hydrazine moiety. This 1,2-aminoalcohol structure is predisposed to form a five-membered oxazolidinone ring upon reaction with a carbonyl source like diethyl carbonate or phosgene equivalents.[3] In contrast, the simple N-N bond of hydrazine hydrate or phenylhydrazine, when reacted with a 1,3-dicarbonyl compound, leads to the formation of a five-membered pyrazolone ring. The substituent on the hydrazine (hydrogen or phenyl) is incorporated directly into the final heterocyclic product.

Caption: Influence of hydrazine derivative structure on the resulting heterocyclic product.

• Application Scope: The application of 1-Hydrazino-3-(methylthio)propan-2-ol is highly specific, serving as a custom-built precursor for the drug Nifuratel. Its synthesis is a means to an end, with the final goal being the efficient construction of a complex drug molecule. Conversely, hydrazine hydrate and phenylhydrazine are versatile, general-purpose reagents used across a vast range of chemical syntheses to produce entire libraries of pyrazole-based compounds for screening and development.

• Performance and Yield: For its intended purpose, the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol proceeds with high yield (88.3%).[2] Subsequent "one-pot" reactions to form Nifuratel can achieve overall yields of over 30%, which is significant for a multi-step synthesis.[7] In the synthesis of pyrazolones, yields are also generally high, with modern catalytic methods pushing yields to 95% or more for the reaction between phenylhydrazine and ethyl acetoacetate.[5] The performance of these general reagents is robust across a wide variety of substrates.

Conclusion

1-Hydrazino-3-(methylthio)propan-2-ol and common derivatives like hydrazine hydrate and phenylhydrazine exemplify the difference between specialized and general-purpose reagents in organic synthesis. While all are part of the broader hydrazine family, their utility is dictated by their structure.

• 1-Hydrazino-3-(methylthio)propan-2-ol is a tailored intermediate, expertly designed for its specific role in the synthesis of Nifuratel. Its performance is excellent within this defined pathway, but its utility is narrow.

• Hydrazine Hydrate and Phenylhydrazine are versatile and fundamental reagents. Their straightforward structure allows for broad applicability, particularly in the high-yield synthesis of pyrazolone and pyrazole scaffolds, which are ubiquitous in medicinal chemistry.

For drug development professionals, understanding these differences is crucial. While the synthesis of a specific target like Nifuratel necessitates the use of a specialized intermediate like 1-Hydrazino-3-(methylthio)propan-2-ol, the exploration of new chemical space and the generation of compound libraries will continue to rely on the broad reactivity and reliability of fundamental reagents like hydrazine hydrate and phenylhydrazine.

References

• 1. Nifuratel‐Nystatin combination for the treatment of mixed infections of bacterial vaginosis, vulvovaginal candidiasis, and trichomonal vaginitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclization of Hydrazones of 2-Acetyl-1-naphthol and 1-Acetyl-2-naphthol with Triphosgene. Synthesis of Spiro Naphthoxazine Dimers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DE1126877B - Process for the preparation of 5-nitrofuran derivatives of 3-amino-oxazolidonen- (2) - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of Pyrazolone Derivatives and their Biological Activities : Oriental Journal of Chemistry [orientjchem.org]
• 7. CN103232445A - Method for preparing nifuratel - Google Patents [patents.google.com]

A Comparative Guide to Purity Validation of 1-Hydrazino-3-(methylthio)propan-2-ol by HPLC and Alternative Methods

Introduction to 1-Hydrazino-3-(methylthio)propan-2-ol

1-Hydrazino-3-(methylthio)propan-2-ol is a hydrazine derivative with potential applications in pharmaceutical synthesis.[1] Its structure, containing a polar hydrazine group and a hydroxyl group, presents analytical challenges for direct analysis by conventional reversed-phase HPLC due to poor retention on non-polar stationary phases.[2]

High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

A common and effective strategy for analyzing highly polar compounds like hydrazine derivatives by HPLC is pre-column derivatization.[3][4][5] This process involves reacting the analyte with a derivatizing agent to form a less polar, more UV-active, and more readily separable derivative.

Experimental Protocol: HPLC with Salicylaldehyde Derivatization

This protocol is based on established methods for hydrazine analysis.[4]

1. Sample Preparation and Derivatization:

• Standard Solution: Accurately weigh and dissolve 1-Hydrazino-3-(methylthio)propan-2-ol in a diluent (e.g., water:acetonitrile, 50:50 v/v) to a known concentration.

• Derivatizing Reagent: Prepare a solution of salicylaldehyde in the diluent.

• Derivatization Reaction: To a specific volume of the standard or sample solution, add an excess of the salicylaldehyde solution. The reaction is typically carried out at room temperature or with gentle heating to form the corresponding hydrazone.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength appropriate for the salicylaldehyde hydrazone derivative (e.g., 360 nm).[4]

• Injection Volume: 10 µL.

Logical Workflow for HPLC Purity Validation

Caption: Workflow for HPLC purity validation of 1-Hydrazino-3-(methylthio)propan-2-ol.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is another powerful technique for the analysis of small molecules.[6] For polar compounds like 1-Hydrazino-3-(methylthio)propan-2-ol, derivatization is often necessary to increase volatility and thermal stability.

Experimental Protocol: GC-MS with Silylation

1. Sample Preparation and Derivatization:

• Sample: A known amount of 1-Hydrazino-3-(methylthio)propan-2-ol is dissolved in a suitable aprotic solvent.

• Derivatizing Reagent: A silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is added.

• Derivatization Reaction: The mixture is heated to facilitate the reaction of the active hydrogens (from the hydroxyl and hydrazine groups) with the silylating agent, forming volatile trimethylsilyl (TMS) derivatives.

2. GC-MS Conditions:

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the components, for example, starting at a low temperature and ramping up to a higher temperature.

• Injector: Split/splitless injector.

• MS Detector: Electron ionization (EI) source with a mass analyzer (e.g., quadrupole) scanning a suitable mass range.

Signaling Pathway for GC-MS Analysis

Caption: Pathway of 1-Hydrazino-3-(methylthio)propan-2-ol analysis by GC-MS.

Comparison of HPLC and GC-MS for Purity Validation

Feature	HPLC with Derivatization	GC-MS with Derivatization
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Instrumentation Cost	Generally lower than GC-MS.[6]	Higher due to the mass spectrometer.[6]
Sample Volatility	Not required.	Analyte must be volatile or made volatile through derivatization.
Derivatization	Required for UV detection and improved chromatography.	Often required for polar analytes to increase volatility and thermal stability.
Selectivity	Good, based on chromatographic separation.	Excellent, provides both chromatographic separation and mass-based identification.[6]
Sensitivity	Dependent on the chromophore of the derivative.	Generally very high, especially with selected ion monitoring (SIM).
Identification	Based on retention time comparison with a standard.	Confirmatory identification based on mass spectrum and retention time.[6]
Throughput	Can be high with modern UHPLC systems.	Can be lower due to longer run times for complex temperature programs.

Other Alternative Analytical Techniques

Beyond HPLC and GC-MS, other techniques can be considered for the purity analysis of small, polar molecules:

• Sequential Injection Chromatography (SIC): A simpler, more cost-effective, and faster alternative to HPLC, with comparable results in some applications.[7]

• Hydrophilic Interaction Chromatography (HILIC): A variation of HPLC that is well-suited for retaining and separating very polar compounds without derivatization.[8]

• Supercritical Fluid Chromatography (SFC): Offers advantages for separating polar compounds and is compatible with MS detection.[8]

• Thin-Layer Chromatography (TLC): A simple, low-cost method for qualitative analysis and impurity profiling.

• Capillary Electrophoresis (CE): An effective technique for separating charged and polar molecules with high efficiency.

Conclusion

Both HPLC with pre-column derivatization and GC-MS with derivatization are viable and powerful methods for the purity validation of 1-Hydrazino-3-(methylthio)propan-2-ol. The choice between the two will depend on the specific requirements of the analysis, including the need for confirmatory identification, sensitivity, available instrumentation, and cost considerations. For routine quality control where the identity of the main component and impurities are known, a validated HPLC method is often sufficient and cost-effective. For impurity identification and structural elucidation, the specificity of GC-MS is invaluable. Researchers should also consider emerging techniques like HILIC and SFC as potentially more direct and "greener" alternatives that may not require derivatization.

References

• 1. 1-hydrazino-3-(methylthio)propan-2-ol | 14359-97-8 [chemicalbook.com]
• 2. helixchrom.com [helixchrom.com]
• 3. CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate - Google Patents [patents.google.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. researchgate.net [researchgate.net]
• 6. blog.brewerscience.com [blog.brewerscience.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

A Spectroscopic Comparison of 1-Hydrazino-3-(methylthio)propan-2-ol and Its Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of the pharmaceutical intermediate 1-Hydrazino-3-(methylthio)propan-2-ol and its key precursors: epichlorohydrin, methanethiol, and hydrazine. Understanding the spectral characteristics of these compounds is crucial for synthesis monitoring, quality control, and impurity profiling in drug development. This document presents a summary of their key spectroscopic data, detailed experimental protocols for obtaining such data, and a visualization of the synthetic pathway.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic features of 1-Hydrazino-3-(methylthio)propan-2-ol and its precursors. It is important to note that while experimental data is available for the precursors, the data for 1-Hydrazino-3-(methylthio)propan-2-ol is largely predicted due to the limited availability of public experimental spectra.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) and Multiplicity
1-Hydrazino-3-(methylthio)propan-2-ol	Predicted: ~2.1 (s, 3H, S-CH₃), ~2.5-2.8 (m, 2H, S-CH₂), ~2.8-3.0 (m, 2H, N-CH₂), ~3.7 (m, 1H, CH-OH), Broad signals for OH and NH₂ protons.
Epichlorohydrin	δ = 2.70 (q, 1H, O-CH₂), 2.90 (t, 1H, O-CH₂), 3.23 – 3.27 (m, 1H, O-CH), 3.58 (d, 2H, Cl-CH₂)[1]
Methanethiol	δ = 1.9-2.1 (s, 3H, CH₃), ~1.6 (s, 1H, SH)
Hydrazine	A single peak observed in the spectrum.[2]

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ)
1-Hydrazino-3-(methylthio)propan-2-ol	Predicted: ~15 (S-CH₃), ~38 (S-CH₂), ~55 (N-CH₂), ~70 (CH-OH)
Epichlorohydrin	δ = 43.6 (-CH₂Cl), 69.5 (-CH₂-), 79 (-CH-)[3]
Methanethiol	Predicted: ~5-10 (CH₃)
Hydrazine	Not applicable

Table 3: Infrared (IR) Spectroscopy Data

Compound	Key Absorption Bands (cm⁻¹)
1-Hydrazino-3-(methylthio)propan-2-ol	Predicted: 3300-3500 (O-H, N-H stretching), 2850-2960 (C-H stretching), ~1100 (C-O stretching), ~600-700 (C-S stretching)
Epichlorohydrin	962 and 925 (C-C symmetric deformation of epoxide)[4], ~750-850 (C-Cl stretching)
Methanethiol	~2550 (S-H stretching), 2850-3000 (C-H stretching)[5]
Hydrazine	3223, 3293, and 3337 (NH₂ vibrations)[6]

Table 4: Mass Spectrometry Data

Compound	Key m/z Values
1-Hydrazino-3-(methylthio)propan-2-ol	Predicted [M+H]⁺: 137.0743
Epichlorohydrin	Molecular Ion (M⁺): 92. Key fragments: 57, 49.
Methanethiol	Molecular Ion (M⁺): 48. Key fragments: 47, 45, 33.
Hydrazine	Molecular Ion (M⁺): 32. Key fragments: 31, 15.

Synthetic Pathway

The synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol typically proceeds through the reaction of a suitable glycidyl ether with hydrazine. A common route involves the initial formation of methyl glycidyl thioether from epichlorohydrin and methanethiol, which then reacts with hydrazine.

Caption: Synthetic pathway of 1-Hydrazino-3-(methylthio)propan-2-ol.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These protocols are generalized and may require optimization based on the specific instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Spectroscopy: Acquire the proton NMR spectrum using a 300 MHz or higher field NMR spectrometer. Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum on the same instrument. A proton-decoupled sequence is typically used to simplify the spectrum. A larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are generally required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • Liquids: A thin film of the liquid sample can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing the mixture into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of liquid or solid samples with minimal preparation.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty sample holder or pure solvent, which is then automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction:

  • Gas Chromatography-Mass Spectrometry (GC-MS): For volatile compounds like epichlorohydrin and methanethiol, introduce the sample through a GC system for separation prior to ionization.

  • Direct Infusion: For less volatile compounds, dissolve the sample in a suitable solvent and introduce it directly into the ion source via a syringe pump.

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds, providing characteristic fragmentation patterns. Electrospray Ionization (ESI) is suitable for more polar and less volatile molecules, often showing the protonated molecular ion [M+H]⁺.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition of the ions.

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of the target compounds.

Caption: General workflow for spectroscopic analysis.

References

• 1. rsc.org [rsc.org]
• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Performance of 1-Hydrazino-3-(methylthio)propan-2-ol as a Versatile Building Block: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

1-Hydrazino-3-(methylthio)propan-2-ol is a bifunctional building block of significant interest in organic synthesis, particularly in the pharmaceutical industry. Its combination of a reactive hydrazine moiety and a hydroxyl group, along with a methylthio substituent, allows for the construction of complex heterocyclic structures. This guide provides a comparative analysis of its performance, primarily focusing on its well-documented application in the synthesis of the antimicrobial agent Nifuratel, and contrasts it with alternative synthetic strategies.

Performance Overview and Key Applications

1-Hydrazino-3-(methylthio)propan-2-ol serves as a crucial intermediate in the synthesis of various organic compounds.[1][2] Its primary documented use is in the production of N-amino-5-(methylthiomethyl)-2-oxazolidinone, a key precursor to Nifuratel.[3] The performance of this building block can be evaluated by examining the efficiency of the synthetic routes in which it is employed.

Comparative Analysis of Synthetic Routes for Nifuratel Intermediates

The synthesis of Nifuratel and its intermediates can be accomplished through various pathways. Here, we compare a traditional route utilizing 1-Hydrazino-3-(methylthio)propan-2-ol with an alternative that employs a protected hydrazine derivative, avoiding the direct handling of the free hydrazine building block.

Table 1: Comparison of Synthetic Routes to N-amino-5-(methylthiomethyl)-2-oxazolidinone

Parameter	Route A: Via 1-Hydrazino-3-(methylthio)propan-2-ol	Route B: Alternative via Protected Hydrazine
Key Building Block	1-Hydrazino-3-(methylthio)propan-2-ol	tert-butylcarbazate
Starting Material	Glycidyl methyl thioether	Epichlorohydrin
Number of Steps	2	4
Overall Yield	High (synthesis of building block is 88.3%)	High (final step to intermediate is 85.6%)
Key Reagents	Hydrazine hydrate, Diethyl carbonate	tert-butylcarbazate, Carbonyldiimidazole (CDI), Sodium methanethiolate, Acid (HCl or TFA)
Process Considerations	Involves isolation of the hydrazine building block.	Avoids isolation of a low-boiling sulfur-containing intermediate.

Experimental Protocols

Protocol 1: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This protocol describes the synthesis of the primary building block.

Materials:

• Hydrazine hydrate

• Glycidyl methyl thioether (1-methoxy-2,3-epoxypropane)

• Reaction flask (1000 mL)

• Stirring apparatus

• Heating mantle

• Rotary evaporator

Procedure:

• To a 1000 mL reaction flask, add 226.25 g of hydrazine hydrate.

• Heat the hydrazine hydrate to 90°C with stirring.

• Slowly add 104.17 g of glycidyl methyl thioether to the heated hydrazine hydrate, maintaining the reaction temperature at 90°C.[1]

• After the addition is complete, continue to stir the reaction mixture at 90°C for a specified period to ensure the reaction goes to completion.

• Remove the excess hydrazine hydrate under reduced pressure using a rotary evaporator.

• The resulting product is approximately 120.10 g of a thick, colorless liquid, which is 1-Hydrazino-3-(methylthio)propan-2-ol with a purity of 96.8% and a yield of 88.3%.[1]

Protocol 2: Synthesis of N-amino-5-(methylthiomethyl)-2-oxazolidinone from 1-Hydrazino-3-(methylthio)propan-2-ol (Route A)

This protocol outlines the cyclization step to form the oxazolidinone ring.

Materials:

• 1-Hydrazino-3-(methylthio)propan-2-ol

• Diethyl carbonate

• Sodium methylate in methanol

• Reaction flask

• Reflux condenser

Procedure:

• In a suitable reaction flask, dissolve 1-Hydrazino-3-(methylthio)propan-2-ol in a suitable solvent.

• Add diethyl carbonate to the reaction mixture.[4]

• A solution of sodium methylate in methanol is then added dropwise to the reaction mixture.[4]

• The mixture is heated to reflux (60-70°C) for 3 hours.[4]

• Upon completion, the reaction is worked up to isolate the N-amino-5-(methylthiomethyl)-2-oxazolidinone product.

Protocol 3: Alternative Synthesis of N-amino-5-(methylthiomethyl)-2-oxazolidinone (Route B)

This protocol details an alternative pathway using a protected hydrazine.

Materials:

• Epichlorohydrin

• tert-butylcarbazate

• Carbonyldiimidazole (CDI)

• Sodium methanethiolate

• Hydrochloric acid or Trifluoroacetic acid

• Suitable solvents (e.g., dichloromethane, chloroform, tetrahydrofuran, toluene)

Procedure:

• Step 1: React epichlorohydrin with tert-butylcarbazate to obtain an intermediate Boc-protected hydrazine alcohol.[3]

• Step 2: React the intermediate from Step 1 with carbonyldiimidazole (CDI) to form the oxazolidinone ring, yielding a Boc-protected oxazolidinone.[3]

• Step 3: Perform a substitution reaction on the product from Step 2 with sodium methanethiolate to introduce the methylthio group.[3]

• Step 4: Remove the Boc protecting group using an acid (hydrochloric acid or trifluoroacetic acid) in an organic solvent to yield the final product, N-amino-5-(methylthiomethyl)-2-oxazolidinone.[3]

Visualization of Synthetic Pathways

The following diagrams illustrate the synthetic workflows for producing the key Nifuratel intermediate, N-amino-5-(methylthiomethyl)-2-oxazolidinone, via the two different routes discussed.

Caption: Synthetic workflow for Route A.

Caption: Synthetic workflow for Route B.

Discussion and Conclusion

The performance of 1-Hydrazino-3-(methylthio)propan-2-ol as a building block is best demonstrated through its successful application in multi-step syntheses. Route A, which utilizes this building block directly, offers a more concise pathway to the target intermediate compared to Route B. The synthesis of the building block itself is high-yielding.[1]

However, Route B presents a viable alternative that avoids the isolation of potentially hazardous or unstable intermediates. The choice between these routes in a drug development setting would depend on a variety of factors including cost of starting materials, scalability, safety considerations, and overall process robustness.

References

• 1. Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Oxazolidinone synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Thiol-Epoxide Coupling and Hydrazinolysis in Synthetic Chemistry

For researchers, scientists, and drug development professionals, the choice of synthetic methodology is paramount to achieving desired molecular architectures and functionalities. This guide provides a detailed comparison of two powerful chemical transformations: thiol-epoxide coupling and hydrazinolysis. While these reactions serve fundamentally different purposes—one forming a stable covalent bond and the other cleaving existing bonds—understanding their respective strengths and weaknesses is crucial for strategic synthetic planning, particularly in the realms of bioconjugation, polymer chemistry, and prodrug activation.

At a Glance: Thiol-Epoxide Coupling vs. Hydrazinolysis

Feature	Thiol-Epoxide Coupling	Hydrazinolysis
Primary Function	Covalent bond formation (thioether linkage)	Covalent bond cleavage (amides, esters, etc.)
Reaction Type	Nucleophilic ring-opening	Nucleophilic acyl substitution/cleavage
Key Reactants	Thiol, Epoxide	Hydrazine (or its derivatives), Substrate with cleavable group
Typical Yields	Generally high to quantitative (>90%)[1]	Variable, can be high with activated substrates or harsh conditions (78-99% for some amides)[2]
Reaction Conditions	Mild (often room temperature), base-catalyzed[1]	Often requires elevated temperatures (50-100°C)[2][3]
Reaction Time	Fast, often complete within minutes to a few hours[1]	Can range from hours to days, depending on substrate and conditions[2][3]
Selectivity	High for thiol-epoxide reaction[4]	Can be non-selective at high temperatures, affecting other functional groups[5]
Key Advantages	"Click" chemistry characteristics (high efficiency, selectivity, mild conditions), formation of a stable thioether bond with a secondary hydroxyl group.[4]	Effective for cleaving stable amide and ester bonds, can be used for deprotection or linker cleavage.[6][7]
Limitations	Potential for disulfide bond formation as a side reaction.[8]	Hydrazine is toxic and potentially explosive, harsh conditions may not be suitable for sensitive molecules.[9]

Thiol-Epoxide Coupling: A "Click" Chemistry Approach to Conjugation

Thiol-epoxide coupling is a highly efficient and versatile reaction that forms a stable β-hydroxy thioether linkage.[4] It is widely regarded as a "click" reaction due to its high yields, selectivity, and mild reaction conditions.[4]

The reaction proceeds via a base-catalyzed nucleophilic ring-opening of the epoxide by a thiolate anion.[10] The presence of a base is crucial to deprotonate the thiol, forming the more nucleophilic thiolate.[10] The reaction is often autocatalytic, as the newly formed alkoxide ion can act as a base to deprotonate another thiol molecule.[11]

Experimental Protocol: Thiol-Epoxide Coupling for Protein Modification

This protocol provides a general method for labeling a thiol-containing protein with an epoxy-functionalized molecule.

Materials:

• Thiol-containing protein (e.g., cysteine-containing peptide)

• Epoxy-functionalized labeling reagent

• Reaction Buffer: 100 mM phosphate buffer, pH 7.5, containing 5 mM EDTA

• Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

• Quenching solution: 1 M β-mercaptoethanol

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Dissolve the thiol-containing protein in the reaction buffer to a final concentration of 1-5 mg/mL. If the protein contains disulfide bonds that need to be reduced, add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature.

• Reaction Setup: Add the epoxy-functionalized labeling reagent to the protein solution at a 10- to 20-fold molar excess. The reagent should be dissolved in a minimal amount of a compatible organic solvent (e.g., DMSO) before addition.

• Incubation: Gently mix the reaction mixture and incubate at room temperature for 2-4 hours or overnight at 4°C. The progress of the reaction can be monitored by techniques such as mass spectrometry.

• Quenching: Add an excess of the quenching solution (e.g., 1 M β-mercaptoethanol) to react with any unreacted epoxy reagent.

• Purification: Purify the labeled protein from excess reagents and byproducts using a suitable method, such as size-exclusion chromatography.

Thiol-Epoxide Coupling Mechanism

Hydrazinolysis: A Tool for Strategic Bond Cleavage

Hydrazinolysis is a chemical reaction that involves the cleavage of a chemical bond by hydrazine (N₂H₄) or its derivatives. It is most commonly employed for the cleavage of ester and amide bonds.[2][12] This reaction is particularly useful for the deprotection of protecting groups, such as the phthaloyl group in Gabriel synthesis, and for the cleavage of linkers in drug delivery systems.[7]

The reaction mechanism involves the nucleophilic attack of hydrazine on the carbonyl carbon of the ester or amide, leading to the formation of a tetrahedral intermediate. Subsequent collapse of this intermediate results in the cleavage of the C-O or C-N bond and the formation of a hydrazide and an alcohol or amine, respectively. The reaction is often carried out at elevated temperatures to overcome the high stability of amide bonds.[2] The addition of ammonium salts can significantly accelerate the hydrazinolysis of unactivated amides, allowing for milder reaction conditions.[6]

Experimental Protocol: Hydrazinolysis for Amide Bond Cleavage

This protocol describes a general procedure for the cleavage of an unactivated amide bond using ammonium salt-accelerated hydrazinolysis.[2]

Materials:

• Amide-containing substrate

• Hydrazine monohydrate

• Ammonium iodide (NH₄I)

• Solvent: e.g., ethanol or 1,4-dioxane

• Work-up and purification reagents (e.g., aqueous HCl, ethyl acetate, silica gel for chromatography)

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the amide substrate (1 equivalent) in the chosen solvent. Add ammonium iodide (1-2 equivalents) and hydrazine monohydrate (5-10 equivalents).

• Heating: Heat the reaction mixture to 50-70°C and stir for the required time (typically 12-48 hours), monitoring the reaction progress by a suitable technique like TLC or LC-MS. For less reactive amides, microwave irradiation can be used to shorten the reaction time.[2]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the mixture with aqueous HCl to protonate the resulting amine and quench the excess hydrazine.

• Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate. The hydrazide byproduct is often water-soluble and remains in the aqueous phase.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired amine.

Hydrazinolysis Experimental Workflow

Concluding Remarks

Thiol-epoxide coupling and hydrazinolysis represent two distinct yet valuable tools in the synthetic chemist's arsenal. Thiol-epoxide coupling excels in the creation of stable, well-defined linkages under mild conditions, making it ideal for applications in bioconjugation and materials science where robust connections are required. Conversely, hydrazinolysis provides a means to strategically cleave highly stable amide and ester bonds, a critical capability for deprotection strategies and the activation of prodrugs or release of payloads from carrier molecules. The choice between these methodologies will ultimately depend on the specific synthetic goal, the nature of the substrate, and the desired properties of the final product. A thorough understanding of the principles and practical considerations outlined in this guide will enable researchers to make informed decisions and effectively apply these powerful reactions in their synthetic endeavors.

References

• 1. research.utwente.nl [research.utwente.nl]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Evaluation of functional group compatibility and development of reaction-accelerating additives in ammonium salt-accelerated hydrazinolysis of amides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. Cleavage of unactivated amide bonds by ammonium salt-accelerated hydrazinolysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Thiol-epoxy ‘click’ chemistry: a focus on molecular attributes in the context of polymer chemistry - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. A practical approach to N-glycan production by hydrazinolysis using hydrazine monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of Nifuratel Impurities from 1-Hydrazino-3-(methylthio)propan-2-ol

This guide provides a comparative analysis of analytical methodologies for the detection and quantification of impurities in the active pharmaceutical ingredient (API) Nifuratel, with a specific focus on those arising from the starting material, 1-Hydrazino-3-(methylthio)propan-2-ol. Designed for researchers, scientists, and drug development professionals, this document outlines potential impurity formation pathways, compares prevalent analytical techniques, and provides detailed experimental protocols.

Introduction to Nifuratel and Impurity Profiling

Nifuratel, a nitrofuran derivative, is a broad-spectrum antimicrobial agent effective against bacterial, protozoal, and fungal infections.[1] The control of impurities in Nifuratel is a critical aspect of ensuring its safety and efficacy, as mandated by regulatory bodies like the International Council on Harmonisation (ICH).[2] Impurities can originate from various stages, including the synthesis, storage, and degradation of the drug substance.[3] This guide focuses on process-related impurities stemming from a key starting material, 1-Hydrazino-3-(methylthio)propan-2-ol. Understanding and controlling these impurities through robust analytical methods is essential for quality assurance in pharmaceutical manufacturing.

Impurity Formation Pathway

The synthesis of Nifuratel involves the reaction of precursors derived from 1-Hydrazino-3-(methylthio)propan-2-ol. During this process, incomplete reactions or side reactions can lead to the formation of several impurities. For instance, elevated temperatures during synthesis can increase the generation of by-products.[4] The primary impurity directly related to the starting material is the unreacted 1-Hydrazino-3-(methylthio)propan-2-ol itself. Other potential impurities can be formed through various reaction pathways.

Below is a diagram illustrating the logical relationship between the starting material, the formation of Nifuratel, and the emergence of a key process-related impurity.

Caption: Logical pathway of Nifuratel synthesis and impurity formation.

Comparison of Analytical Methods

The primary techniques for Nifuratel impurity profiling are High-Performance Liquid Chromatography (HPLC), often coupled with Ultraviolet (UV) detection, and Liquid Chromatography-Mass Spectrometry (LC-MS). While HPLC-UV is a robust and widely used method for routine quality control, LC-MS offers superior sensitivity and specificity, making it ideal for identifying and quantifying trace-level impurities.[3][5]

The following table summarizes a comparison of these two key analytical techniques for the analysis of Nifuratel and its impurities.

Parameter	HPLC-UV Method	LC-MS/MS Method
Principle	Separation based on analyte's affinity for stationary/mobile phases, with detection via UV absorbance.	Separation by LC, followed by mass analysis based on mass-to-charge ratio, providing structural information.
Sensitivity	Lower, with Limits of Detection (LOD) typically in the ng/mL range.[6][7]	Higher, with LODs often in the sub-ng/mL or pg/mL range.[5][8]
Specificity	Good, but co-eluting peaks with similar UV spectra can interfere.	Excellent, provides mass information, enabling definitive identification of impurities, even if they co-elute.
Application	Ideal for routine quality control, content uniformity, and assay of known impurities with reference standards.[6]	Best suited for impurity identification, structure elucidation, and quantification of trace-level or unknown impurities.[3][5]
Cost & Complexity	Lower cost, simpler operation and maintenance.	Higher initial investment and operational complexity.

Experimental Protocols

Detailed methodologies for both HPLC-UV and a more advanced UPLC-MS/MS method are provided below. These protocols are based on methods described in the scientific literature for the analysis of Nifuratel.

HPLC-UV Method for Related Substances

This method is suitable for the quantitative determination of Nifuratel and its known related compounds.

• Chromatographic System:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[6][7]

  • Mobile Phase: A mixture of methanol and purified water (e.g., 45:55, v/v).[6][7]

  • Flow Rate: 1.0 mL/min.[6]

  • Detection: UV absorbance at 254 nm.[6][7]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Sample Preparation:

  • Accurately weigh and dissolve the Nifuratel sample in the mobile phase to achieve a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Validation Parameters:

  • Specificity: Demonstrated by the separation of the main peak from any impurity peaks.

  • Linearity: Assessed over a concentration range (e.g., LOQ to 150% of the specification limit) with a correlation coefficient (r²) of ≥0.99.

  • LOD/LOQ: Determined by signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

UPLC-MS/MS Method for High-Sensitivity Impurity Analysis

This advanced method provides higher sensitivity and is suitable for identifying and quantifying trace impurities.

• Chromatographic System (UPLC):

  • Column: ACQUITY UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size.[5]

  • Mobile Phase: Gradient elution using Solvent A (water with 0.01% formic acid) and Solvent B (acetonitrile with 0.01% formic acid).[5]

  • Flow Rate: 0.60 mL/min.[5]

  • Column Temperature: 40°C.[5]

• Mass Spectrometry System (MS/MS):

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.[5]

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification of specific impurities.

  • Data Acquisition: Software such as MassLynx is used for system control and data processing.[5]

• Sample Preparation:

  • Prepare plasma or sample solutions and perform liquid-liquid extraction (e.g., with ethyl acetate).

  • Evaporate the organic layer and reconstitute the residue in the mobile phase.

  • An internal standard (e.g., Nifuratel-d3) should be used for accurate quantification.[5]

The workflow for a typical impurity analysis using these methods is depicted in the diagram below.

Caption: General experimental workflow for Nifuratel impurity analysis.

Conclusion

The selection of an appropriate analytical method for Nifuratel impurity profiling is dependent on the specific requirements of the analysis. For routine quality control and quantification of known impurities, a validated HPLC-UV method offers a reliable and cost-effective solution. However, for the identification of unknown impurities, characterization of degradation pathways, and quantification of trace-level contaminants, the superior sensitivity and specificity of LC-MS/MS are indispensable. By implementing these robust analytical strategies, pharmaceutical manufacturers can ensure the quality, safety, and efficacy of Nifuratel products.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. researchgate.net [researchgate.net]
• 3. biomedres.us [biomedres.us]
• 4. CN102863434A - Synthetic method of nifuratel - Google Patents [patents.google.com]
• 5. scirp.org [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. An improved HPLC method for determination of nifuratel in human plasma and its application to pharmacokinetics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of Nifuratel in Human Plasma by Using Liquid Chromatography-Tandem Mass Spectrometry and Its Application to a Pharmacokinetic Study [scirp.org]

A Comparative Guide to the Synthesis of Nifuratel Intermediates: Evaluating the Efficacy of 1-Hydrazino-3-(methylthio)propan-2-ol

For researchers, scientists, and professionals in drug development, the efficient synthesis of pharmaceutical intermediates is paramount. This guide provides a comparative analysis of synthetic routes to a key intermediate for the broad-spectrum antimicrobial agent Nifuratel, focusing on the efficacy of 1-Hydrazino-3-(methylthio)propan-2-ol. We will explore an alternative pathway and present a detailed comparison of their respective experimental data, protocols, and potential for industrial application.

Executive Summary

The synthesis of Nifuratel, a drug effective against a range of bacterial, protozoal, and fungal infections, relies on the efficient production of its core intermediate, N-amino-5-((methylthio)methyl)oxazolidin-2-one. A conventional and established method, which we will refer to as Route A , utilizes 1-Hydrazino-3-(methylthio)propan-2-ol as the key starting material. An alternative, more recent approach, Route B , commences with epichlorohydrin and tert-butylcarbazate. This guide will demonstrate that while Route A is a viable method, Route B presents significant advantages in terms of overall yield, environmental impact, and potentially, cost-effectiveness.

Comparison of Synthetic Pathways

Route A: The 1-Hydrazino-3-(methylthio)propan-2-ol Pathway

This synthetic route involves the reaction of 1-(methylthio)-2,3-epoxypropane with hydrazine hydrate to form 1-Hydrazino-3-(methylthio)propan-2-ol. This intermediate is then cyclized with a suitable carbonyl source, such as diethyl carbonate, to yield N-amino-5-((methylthio)methyl)oxazolidin-2-one. The final step involves the condensation of this intermediate with 5-nitrofurfural to produce Nifuratel.

Route B: The Epichlorohydrin and Tert-butylcarbazate Pathway

This alternative pathway begins with the reaction of epichlorohydrin with tert-butylcarbazate. The resulting intermediate undergoes cyclization, followed by a substitution reaction with sodium methanethiolate. The Boc protecting group is then removed to yield the same key intermediate, N-amino-5-((methylthio)methyl)oxazolidin-2-one, which is subsequently condensed with 5-nitrofurfural to give Nifuratel.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key quantitative data for each synthetic route, based on available patent literature.

Table 1: Comparison of Overall Yield and Purity

Parameter	Route A (via 1-Hydrazino-3-(methylthio)propan-2-ol)	Route B (via Epichlorohydrin and Tert-butylcarbazate)
Overall Yield	>30%[1]	~79% (calculated from individual step yields)
Final Product Purity	>99.8%[1]	99.8%[2]

Table 2: Step-wise Yield Comparison

Step	Route A	Yield	Route B	Yield
1	1-(Methylthio)-2,3-epoxypropane + Hydrazine hydrate → 1-Hydrazino-3-(methylthio)propan-2-ol	88.3%[1]	Epichlorohydrin + Tert-butylcarbazate → Intermediate 1	94.8%[2]
2	1-Hydrazino-3-(methylthio)propan-2-ol + Diethyl carbonate → N-amino-5-((methylthio)methyl)oxazolidin-2-one	~58.7%[2]	Intermediate 1 + Carbonyldiimidazole → Intermediate 2	Not specified
3	N-amino-5-((methylthio)methyl)oxazolidin-2-one + 5-Nitrofurfural → Nifuratel	Not specified	Intermediate 2 + Sodium methanethiolate → Intermediate 3	85.6%[2]
4	Intermediate 3 (Deprotection) → N-amino-5-((methylthio)methyl)oxazolidin-2-one	Not specified
5	N-amino-5-((methylthio)methyl)oxazolidin-2-one + 5-Nitrofurfural → Nifuratel	92.7%[2]

Table 3: Starting Material Cost Analysis (Illustrative)

Starting Material	Route	Indicative Price (USD/kg)
1-(Methylthio)-2,3-epoxypropane	A	~$5.00 - $0.50[2]
Hydrazine Hydrate	A	~$1.00 - $2.80[3]
Diethyl Carbonate	A	~$1.00[4]
Epichlorohydrin	B	~$1.00 - $1.60[5]
Tert-butylcarbazate	B	~$1.40 - $32.00[6]
5-Nitrofurfural	Both	~$7.00[7]

Note: Prices are indicative and can vary based on supplier, quantity, and market fluctuations.

Experimental Protocols

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol (Route A, Step 1)

To a reaction flask, 226.25g of hydrazine hydrate is added and heated to 90°C. Under stirring, 104.17g of 1-(methylthio)-2,3-epoxypropane is added while maintaining the temperature at 90°C. After the addition is complete, the excess hydrazine hydrate is removed under reduced pressure to obtain 1-Hydrazino-3-(methylthio)propan-2-ol as a thick colorless liquid.[1]

Synthesis of Nifuratel (Route B, Final Step)

The intermediate N-amino-5-((methylthio)methyl)oxazolidin-2-one (130g, 0.8mol) is dissolved in ethanol (1.0L). At 0°C, 5-nitrofurfural (124g, 0.88mol) is added. The reaction mixture is stirred at 20°C for 14 hours. The completion of the reaction is monitored by TLC. The product is collected by suction filtration, and the filter cake is dried and recrystallized from ethanol to yield pure Nifuratel.[2]

Visualizing the Pathways

Figure 1: Synthetic pathway for Nifuratel via 1-Hydrazino-3-(methylthio)propan-2-ol (Route A).

Figure 2: Alternative synthetic pathway for Nifuratel via epichlorohydrin and tert-butylcarbazate (Route B).

Discussion and Conclusion

A direct comparison of the two synthetic routes reveals several key differences.

Efficacy and Yield: Route B demonstrates a significantly higher overall yield (~79%) compared to Route A (>30%). The individual step yields reported for Route B are consistently high, suggesting a more efficient conversion process.

Process and Environmental Considerations: Route B is presented as a more environmentally friendly option. It avoids the use of excess hydrazine hydrate, a substance with known toxicity and environmental concerns.[8][9][10] The patent for Route B also highlights the avoidance of volatile, low-boiling point sulfur-containing intermediates, which can simplify industrial production and reduce environmental impact.[2] Route A, as described in some patents, can be performed as a "one-pot" synthesis for the final steps, which can offer advantages in terms of process simplification.[1]

Cost-Effectiveness: A definitive cost analysis is complex and depends on bulk pricing and local availability of raw materials. However, the significantly higher overall yield of Route B suggests a potential for lower cost of goods for the final Nifuratel product, even if the initial cost of tert-butylcarbazate is higher than hydrazine hydrate in some markets. The raw materials for both routes are generally accessible from various chemical suppliers.

Safety: Hydrazine hydrate is a hazardous substance requiring careful handling.[8][10][11] Tert-butylcarbazate also has associated hazards and requires appropriate safety precautions.[12][13][14][15][16] The choice of route should include a thorough risk assessment based on the specific manufacturing capabilities.

References

• 1. intratec.us [intratec.us]
• 2. 1-METHYLTHIO-2,3-EPOXYPROPANE | 45378-62-9 [chemicalbook.com]
• 3. China Hydrazine Hydrate 80%,Hydrazine Hydrate 64%,Buy Hydrazine Hydrate Supplier [lihaochemicals.com]
• 4. Diethyl carbonate | 105-58-8 [chemicalbook.com]
• 5. Epichlorohydrin Prices: Current Market Trends & Best Deals [accio.com]
• 6. tert-Butyl carbazate | 870-46-2 [chemicalbook.com]
• 7. 5-Nitrofurfural | 698-63-5 [chemicalbook.com]
• 8. Hydrazine (EHC 68, 1987) [inchem.org]
• 9. Hydrazine hydrate: an important component of the chemical industry - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 10. Hydrazines | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. echemi.com [echemi.com]
• 13. tert-Butyl carbazate | C5H12N2O2 | CID 70091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. assets.thermofisher.com [assets.thermofisher.com]
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• 16. cdhfinechemical.com [cdhfinechemical.com]

A Comparative Guide to the Reaction Products of 1-Hydrazino-3-(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction products of 1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in pharmaceutical synthesis. The primary focus is on the well-documented synthesis of Nifuratel, a broad-spectrum antimicrobial and antiprotozoal agent. We will explore the structural confirmation of the key intermediate, N-amino-5-(methylthiomethyl)-2-oxazolidinone, and the final active pharmaceutical ingredient, Nifuratel. Additionally, we will discuss the potential for alternative reactions, such as hydrazone formation with carbonyl compounds.

Comparison of Key Reaction Products

The reaction of 1-Hydrazino-3-(methylthio)propan-2-ol is central to the production of Nifuratel. This process involves a cyclization to form an oxazolidinone ring, followed by condensation with 5-nitrofurfural.

Product Name	Molecular Formula	Molecular Weight ( g/mol )	Reaction Type	Typical Yield	Purity	Key Applications
N-amino-5-(methylthiomethyl)-2-oxazolidinone	C5H10N2O2S	162.21	Intramolecular Cyclization	Not specified in one-pot synthesis	Intermediate	Precursor for Nifuratel synthesis
Nifuratel	C10H11N3O5S	285.28	Condensation	>30% (overall)[1]	>99.8%[1]	Antimicrobial and antiprotozoal drug
Hydrazones (Hypothetical)	Varies	Varies	Condensation	High	Varies	Synthetic intermediates, potential biological activity

Reaction Pathways and Experimental Workflows

The synthesis of Nifuratel from 1-Hydrazino-3-(methylthio)propan-2-ol can be visualized as a two-step process, often carried out as a "one-pot" synthesis.[1]

Caption: Reaction pathway for the synthesis of Nifuratel.

An alternative, though less documented for this specific substrate, is the reaction with carbonyl compounds to form hydrazones.

Caption: General pathway for hydrazone formation.

Detailed Experimental Protocols

The following protocols are based on procedures described in patent literature for the synthesis of Nifuratel and general chemical principles for hydrazone formation.

Protocol 1: Synthesis of Nifuratel (One-Pot Method)

This protocol is adapted from a patented method for the synthesis of Nifuratel.[1]

Materials:

• 1-Hydrazino-3-(methylthio)propan-2-ol

• A suitable cyclizing agent (e.g., triphosgene, diethyl carbonate)

• 5-Nitrofurfural

• An appropriate solvent (e.g., Toluene, Dichloromethane)

• Base (e.g., Triethylamine)

Procedure:

• Cyclization to form N-amino-5-(methylthiomethyl)-2-oxazolidinone:

  • Dissolve 1-Hydrazino-3-(methylthio)propan-2-ol in the chosen solvent in a reaction vessel equipped with a stirrer and a dropping funnel.

  • Cool the solution in an ice bath.

  • Slowly add a solution of the cyclizing agent in the same solvent, maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or LC-MS).

  • The resulting mixture containing the intermediate, N-amino-5-(methylthiomethyl)-2-oxazolidinone, is used directly in the next step.

• Condensation to form Nifuratel:

  • To the reaction mixture from the previous step, add 5-nitrofurfural.

  • Add a catalytic amount of a suitable acid or continue under neutral conditions.

  • Heat the reaction mixture to reflux for several hours until the condensation is complete (monitored by TLC or LC-MS).

  • Cool the reaction mixture and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain pure Nifuratel.

Protocol 2: Hypothetical Synthesis of a Hydrazone Derivative

This is a general procedure for the formation of hydrazones from hydrazines and carbonyl compounds.

Materials:

• 1-Hydrazino-3-(methylthio)propan-2-ol

• An aldehyde or ketone (e.g., benzaldehyde)

• Ethanol

• A catalytic amount of acetic acid

Procedure:

• Dissolve 1-Hydrazino-3-(methylthio)propan-2-ol in ethanol in a round-bottom flask.

• Add the aldehyde or ketone to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Stir the reaction mixture at room temperature or gently heat for 1-2 hours.

• The formation of a precipitate may indicate the product has formed.

• If no precipitate forms, cool the reaction mixture in an ice bath to induce crystallization.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• The product can be further purified by recrystallization.

Structural Confirmation Data (Representative)

Product	1H NMR (δ, ppm)	13C NMR (δ, ppm)	Mass Spectrometry (m/z)
N-amino-5-(methylthiomethyl)-2-oxazolidinone	4.8-5.0 (m, 1H, CH-O), 3.5-3.8 (m, 2H, CH2-N), 2.8-3.0 (m, 2H, S-CH2), 2.1 (s, 3H, S-CH3), 4.0-4.2 (br s, 2H, NH2)	158 (C=O), 75 (CH-O), 50 (CH2-N), 36 (S-CH2), 15 (S-CH3)	[M+H]+ = 163.06
Nifuratel	8.2 (d, 1H, furan-H), 7.8 (t, 1H, N=CH), 7.4 (d, 1H, furan-H), 5.1-5.3 (m, 1H, CH-O), 4.0-4.2 (m, 2H, CH2-N), 2.9-3.1 (m, 2H, S-CH2), 2.2 (s, 3H, S-CH3)	155 (C=O), 152 (furan-C-NO2), 148 (N=CH), 125 (furan-CH), 115 (furan-CH), 74 (CH-O), 48 (CH2-N), 35 (S-CH2), 14 (S-CH3)	[M+H]+ = 286.05

Conclusion

The primary and most significant reaction of 1-Hydrazino-3-(methylthio)propan-2-ol documented in the scientific literature is its conversion to Nifuratel. This transformation proceeds through a key cyclized intermediate, N-amino-5-(methylthiomethyl)-2-oxazolidinone. The "one-pot" synthesis of Nifuratel is an efficient process, highlighting the utility of 1-Hydrazino-3-(methylthio)propan-2-ol as a valuable building block in medicinal chemistry. While the potential for forming hydrazones with various carbonyl compounds exists, this remains a less explored area of its reactivity. Further research into these alternative reactions could unveil novel derivatives with interesting chemical and biological properties.

References

• 1. CN103232445A - Method for preparing nifuratel - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Hydrazino-3-(methylthio)propan-2-ol: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1-Hydrazino-3-(methylthio)propan-2-ol, a chemical intermediate, is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of this compound, grounded in established safety protocols for hazardous waste management.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for 1-Hydrazino-3-(methylthio)propan-2-ol. While a consistent GHS classification is not available, some reports indicate that this chemical may be harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation. Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Nitrile or other chemically resistant gloves
Eye Protection	Safety glasses with side shields or chemical splash goggles
Lab Coat	Standard laboratory coat
Respiratory Protection	Use in a well-ventilated area or with a fume hood.

Disposal Procedure

The recommended method for the disposal of 1-Hydrazino-3-(methylthio)propan-2-ol involves chemical neutralization through oxidation, followed by disposal as hazardous waste. This dual-step process mitigates the reactivity of both the hydrazine and thioether functional groups.

Step 1: Waste Collection and Segregation

• Designated Waste Container: All waste containing 1-Hydrazino-3-(methylthio)propan-2-ol, including contaminated labware and PPE, must be collected in a clearly labeled, dedicated hazardous waste container.

• Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name: "1-Hydrazino-3-(methylthio)propan-2-ol".

• Segregation: This waste stream must be kept separate from other incompatible chemical waste to prevent potentially hazardous reactions.

Step 2: Chemical Neutralization (Oxidation)

This procedure should be performed in a chemical fume hood.

Materials:

• Waste 1-Hydrazino-3-(methylthio)propan-2-ol solution

• Sodium hypochlorite solution (household bleach, typically 5-6%)

• Stir plate and stir bar

• Large beaker (at least twice the volume of the waste solution)

• pH paper or pH meter

Protocol:

• Dilution: Dilute the waste solution of 1-Hydrazino-3-(methylthio)propan-2-ol with water to a concentration of approximately 5% or less. This helps to control the reaction rate and dissipate heat.

• Cooling: Place the beaker containing the diluted waste solution in an ice bath to manage any exothermic reaction.

• Neutralization: Slowly add the sodium hypochlorite solution to the stirred, cooled waste solution. The addition should be dropwise to control the reaction. The hydrazine moiety will be oxidized to nitrogen gas, and the thioether will be oxidized to the corresponding sulfoxide or sulfone.

• Monitoring: Monitor the reaction for any signs of excessive heat generation or gas evolution. If the reaction becomes too vigorous, stop the addition of the oxidizing agent immediately.

• Completion: Continue adding the sodium hypochlorite solution until the reaction is complete. This can be qualitatively assessed by a cessation of gas evolution and heat generation.

• pH Adjustment: After the reaction is complete, check the pH of the solution. If necessary, neutralize the solution to a pH between 6 and 8 using a suitable acid or base.

Step 3: Final Disposal

• Containerize: The neutralized solution should be transferred to a properly labeled hazardous waste container.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste in accordance with all local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the key steps in the proper disposal of 1-Hydrazino-3-(methylthio)propan-2-ol.

Caption: Disposal workflow for 1-Hydrazino-3-(methylthio)propan-2-ol.

Potential Hazards of Improper Disposal

Improper disposal of 1-Hydrazino-3-(methylthio)propan-2-ol can lead to several hazards:

• Environmental Contamination: Release into the environment can contaminate soil and water.

• Reactivity Hazards: Mixing with incompatible chemicals can lead to violent reactions.

• Health Risks: Exposure to the un-neutralized chemical can pose health risks to personnel.

Thermal decomposition of hydrazine derivatives can produce flammable and toxic gases such as ammonia, nitrogen, and hydrogen. Thioethers, upon heating, can also decompose to release hazardous sulfur compounds. Therefore, incineration of the neat compound is not recommended without specialized equipment.

By following these detailed procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of 1-Hydrazino-3-(methylthio)propan-2-ol, fostering a culture of safety and compliance within the scientific community.